2-(2,3-dihydro-1H-indol-1-yl)ethanamine

• CAS: 46006-95-5

Core Science & Biosynthesis

Introduction: The Indoline Scaffold as a Privileged Core in Drug Discovery

An In-Depth Technical Guide to 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Derivatives and Analogs

The indoline (2,3-dihydro-1H-indole) scaffold is a heterocyclic aromatic compound that has become a cornerstone in modern medicinal chemistry.[1] Its rigid, bicyclic structure provides an exceptional framework for designing potent and selective ligands capable of interacting with a diverse array of biological targets.[1] This structural motif is prevalent in numerous natural products and has been integral to the development of many FDA-approved drugs, highlighting its significance in therapeutic innovation.[2][3][4] The versatility of the indoline core has led to the creation of bioactive molecules with applications in oncology, neurodegenerative disorders, and infectious diseases.[1][4]

At the heart of the compounds discussed in this guide is the 2-(2,3-dihydro-1H-indol-1-yl)ethanamine moiety. This structure is characterized by the indoline nucleus N-substituted with an ethanamine side chain. This arrangement offers multiple points for chemical modification, allowing for the systematic optimization of pharmacological properties. The indoline ring itself can be substituted at various positions, and the terminal amine of the ethanamine chain can be readily derivatized, making this scaffold a fertile ground for developing novel therapeutic agents. The inherent drug-like properties and synthetic tractability of this core have established it as a "privileged structure" in the field.[2][5][6]

Synthetic Strategies and Methodologies

The synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives is primarily achieved through straightforward and robust chemical transformations. The causality behind the chosen synthetic routes is rooted in efficiency, yield, and the ability to introduce chemical diversity. The most common and reliable approach is the direct N-alkylation of the indoline nitrogen.

Core Synthetic Workflow: N-Alkylation of Indoline

The principal strategy involves the reaction of indoline with a suitable two-carbon electrophile bearing a protected amine. This method is favored due to the high nucleophilicity of the indoline nitrogen and the commercial availability of starting materials.

• Protection of the Amine: The synthesis typically begins with an amino-containing electrophile, such as 2-bromoethanamine. The primary amine is highly reactive and must be protected to prevent self-alkylation and other side reactions. The tert-butyloxycarbonyl (Boc) group is an exemplary choice due to its stability under basic N-alkylation conditions and its facile removal under acidic conditions.

• N-Alkylation: Indoline is reacted with the protected 2-haloethanamine (e.g., N-(2-bromoethyl)carbamic acid tert-butyl ester) in the presence of a non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) and a polar aprotic solvent such as acetonitrile (MeCN) or dimethylformamide (DMF). The base scavenges the HBr generated, driving the reaction to completion.

• Deprotection: The final step involves the removal of the Boc protecting group using a strong acid, typically trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent, to yield the desired 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, often as a salt.

This systematic approach allows for the generation of the core scaffold, which can then be further modified at the terminal amine or on the indoline ring to build a library of analogs.

General Synthetic Workflow for the Core Scaffold.

Experimental Protocol: Synthesis of 2-(indolin-1-yl)ethan-1-amine

This protocol describes a self-validating system where successful synthesis is confirmed by spectroscopic analysis.

Materials and Reagents:

• Indoline (99%)

• 2-Bromoethan-1-amine hydrobromide (98%)

• Di-tert-butyl dicarbonate ((Boc)₂O) (99%)

• Triethylamine (Et₃N) (≥99.5%)

• Potassium carbonate (K₂CO₃), anhydrous (≥99%)

• Tetrahydrofuran (THF), anhydrous

• Acetonitrile (MeCN), anhydrous

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (230-400 mesh)

Procedure:

Step 1: Preparation of tert-butyl (2-bromoethyl)carbamate

• To a stirred suspension of 2-bromoethan-1-amine hydrobromide (10.0 g, 48.8 mmol) in THF (100 mL) at 0 °C, add triethylamine (15.0 mL, 107.4 mmol) dropwise.

• Add a solution of (Boc)₂O (11.2 g, 51.2 mmol) in THF (20 mL) to the mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor reaction completion using Thin Layer Chromatography (TLC).

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Dissolve the residue in EtOAc, wash with water and brine, dry over Na₂SO₄, and concentrate to yield the protected intermediate as a colorless oil. This intermediate is often used without further purification.

Step 2: Synthesis of tert-butyl (2-(indolin-1-yl)ethyl)carbamate

• To a solution of indoline (5.0 g, 42.0 mmol) in anhydrous MeCN (80 mL), add anhydrous K₂CO₃ (8.7 g, 63.0 mmol) and tert-butyl (2-bromoethyl)carbamate (10.4 g, 46.2 mmol).

• Heat the mixture to reflux (approx. 82 °C) and stir for 16 hours.

• Monitor the reaction by TLC.

• After cooling, filter the mixture and concentrate the solvent in vacuo.

• Purify the crude product by silica gel column chromatography (eluting with a gradient of EtOAc in hexanes) to obtain the Boc-protected product as a solid.

Step 3: Deprotection to 2-(indolin-1-yl)ethan-1-amine

• Dissolve the purified product from Step 2 (5.0 g, 19.1 mmol) in DCM (50 mL).

• Add TFA (15 mL) dropwise at 0 °C.

• Stir the mixture at room temperature for 2 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Neutralize the residue with saturated NaHCO₃ solution and extract with DCM.

• Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the final product, 2-(indolin-1-yl)ethan-1-amine.

Characterization (Self-Validation): The identity and purity of the final compound must be confirmed using a suite of analytical techniques.[7][8]

• ¹H NMR & ¹³C NMR: To confirm the molecular structure, proton and carbon environments, and successful removal of the Boc group.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact molecular weight and elemental formula.[7]

• FTIR Spectroscopy: To identify key functional groups, such as the N-H stretches of the primary amine.[7]

Structure-Activity Relationships (SAR)

The exploration of SAR is a cornerstone of medicinal chemistry, providing critical insights into how molecular structure dictates biological function. For 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives, SAR studies guide the optimization of potency, selectivity, and pharmacokinetic profiles.[9][10][11]

Rationale for Derivatization

Modifications are made to probe interactions with biological targets and improve drug-like properties. Key areas for modification include:

• Indoline Ring: Substituents on the aromatic ring can influence electronic properties, lipophilicity, and steric interactions within a target's binding pocket.[9][12]

• Ethylamine Side Chain: Alterations to the linker and terminal amine can affect binding affinity, selectivity, and metabolic stability.

• Bioisosteric Replacement: Swapping functional groups or entire scaffolds with bioisosteres can fine-tune properties like solubility, metabolism, and target engagement.[13][14][15] For instance, replacing the indoline core with an indazole can maintain target affinity while altering other physicochemical properties.[16]

Key Points for Structure-Activity Relationship (SAR) Exploration.

Quantitative SAR Data

The following table summarizes representative data for indoline derivatives, illustrating how structural changes impact biological activity.

Compound ID	Target	R¹ Substitution (Indoline Ring)	R² Modification (Amine)	IC₅₀ / Kᵢ (nM)	Reference
4c	Dopamine D₄ Receptor	None	N-benzyl (4-OH)piperazine	0.5 (Kᵢ)	[17]
14a	Dopamine D₃ Receptor	5-CN (Indole)	N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)amide	0.18 (Kᵢ)	[18]
14b	Dopamine D₃ Receptor	5-F (Indole)	N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)amide	0.4 (Kᵢ)	[18]
31h	Aurora B Kinase	3-pyrrolylmethylidene-2-oxo	6-(4-oxo-dihydropyridine)	Sub-micromolar (Cytotoxicity)	[13]
32h	CBP Bromodomain	Various (Indole)	N-acyl	37 (IC₅₀)	[19]

Note: Some examples use an indole rather than an indoline core but illustrate relevant derivatization principles.

Pharmacological Profile and Therapeutic Applications

Derivatives of the 2-(indolin-1-yl)ethanamine scaffold have demonstrated a wide spectrum of pharmacological activities, positioning them as promising candidates for various therapeutic areas.

Anticancer Activity

The indole and indoline scaffolds are prominent in the development of anticancer agents, particularly as kinase inhibitors.[1][3] Many kinases, which are crucial regulators of cell signaling, are overactive in cancer cells. Indoline-based compounds can be designed to fit into the ATP-binding pocket of specific kinases, inhibiting their function and halting downstream signaling pathways that drive tumor growth and survival.[2][6]

For example, derivatives of an indolin-2-one scaffold have been developed as potent inhibitors of Aurora B kinase, an enzyme critical for cell division.[13] Inhibition of Aurora B leads to errors in chromosome segregation, triggering apoptosis in cancer cells.[13]

Mechanism of Action for Indoline-Based Kinase Inhibitors.

Neurological Applications

The structural similarity of the indole nucleus to neurotransmitters like serotonin has made it a valuable scaffold for targeting central nervous system (CNS) receptors.[20] Indolin-2-one derivatives bearing piperazinylbutyl side chains have been synthesized and shown to possess high affinity and selectivity for the dopamine D₄ receptor, with Kᵢ values in the nanomolar range.[17] Such compounds are being investigated as potential treatments for neurological and psychiatric disorders where dopamine signaling is dysregulated.[17] Similarly, indole carboxamide derivatives have been developed as highly selective D₃ receptor partial agonists, which may be useful in treating substance abuse.[18]

Antimicrobial and Anti-inflammatory Potential

The indoline scaffold has also attracted interest for developing novel antimicrobial agents, including compounds active against resistant bacterial strains like MRSA.[4] Furthermore, certain indole derivatives have been shown to modulate the production of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases.[21] For example, 2-(1,2-diphenyl-1H-indol-3-yl)ethanamine (DPIE) derivatives can modulate the interaction between interleukin-1 beta (IL-1β) and its receptor, either enhancing or diminishing the inflammatory response based on their specific substitutions.[21]

Conclusion and Future Directions

The 2-(2,3-dihydro-1H-indol-1-yl)ethanamine scaffold and its analogs represent a versatile and highly "privileged" platform in medicinal chemistry. The straightforward and robust synthetic routes allow for extensive derivatization, enabling fine-tuning of their pharmacological profiles. Through systematic SAR studies, researchers have successfully developed potent and selective compounds targeting a range of biological entities, from protein kinases in cancer to dopamine receptors in the CNS.

Future research will likely focus on several key areas:

• Target Selectivity: Enhancing selectivity to minimize off-target effects and improve safety profiles.

• Pharmacokinetic Optimization: Employing strategies like bioisosteric replacement to improve metabolic stability, solubility, and oral bioavailability.[14]

• Novel Therapeutic Areas: Exploring the potential of these derivatives against new and emerging biological targets.

• Advanced Synthetic Methodologies: Developing more efficient and sustainable "green" synthetic methods to access novel chemical space.[3]

By integrating innovative synthetic chemistry with deep pharmacological insights, the indoline core will undoubtedly continue to be a valuable foundation for the discovery of next-generation therapeutics.[2][22]

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• A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. (2024-07-04). PubMed. Available from: [Link]

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• Bioisosteric replacement of an acylureido moiety attached to an indolin-2-one scaffold with a malonamido or a 2/4-pyridinoylamido moiety produces a selectively potent Aurora-B inhibitor. (2014-09-19). PubMed. Available from: [Link]

• Synthesis of thiourea derivatives of 2-(1H-indol-3-yl)ethanamine. ResearchGate. Available from: [Link]

• SYNTHESIS AND CHARACTERIZATION OF NEW INDOLE DERIVATIVES FOR ANALGESIC ACTIVITY. (2025-08-06). ResearchGate. Available from: [Link]

• Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer. (2018-03-10). PubMed. Available from: [Link]

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• Synthesis of DPIE [2-(1,2-Diphenyl-1H-indol-3-yl)ethanamine] Derivatives and Their Regulatory Effects on Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells. (2022-01-28). MDPI. Available from: [Link]

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Potential therapeutic targets of 2-(indolin-1-yl)ethanamine derivatives

An In-Depth Technical Guide to the Therapeutic Targets of 2-(Indolin-1-yl)ethanamine Derivatives for Researchers, Scientists, and Drug Development Professionals

Preamble: The Indoline Scaffold - A Privileged Motif in Drug Discovery

The 2-(indolin-1-yl)ethanamine core represents a versatile and privileged scaffold in medicinal chemistry. Its rigid bicyclic structure, combined with the flexible ethylamine side chain, provides an ideal framework for designing ligands that can interact with a diverse array of biological targets with high affinity and selectivity. This guide delves into the key therapeutic targets that have been successfully modulated by derivatives of this scaffold, offering insights into the mechanistic rationale, experimental validation, and future potential for drug development. We will explore applications spanning metabolic disorders, oncology, neurodegenerative diseases, and inflammation, providing a comprehensive resource for researchers in the field.

Section 1: Modulating Metabolic Homeostasis - The Dual Targeting of PPARα and CPT1a

Nonalcoholic fatty liver disease (NAFLD) is a prevalent condition characterized by excessive fat accumulation in the liver, which can progress to more severe liver damage. Key regulators of lipid metabolism, such as Peroxisome Proliferator-Activated Receptor alpha (PPARα) and Carnitine Palmitoyltransferase 1 (CPT1), have emerged as promising therapeutic targets.[1] Certain indole ethylamine derivatives have been identified as dual-target regulators of these proteins, offering a promising strategy for NAFLD therapy.[1]

Mechanistic Rationale: A Synergistic Approach to Lipid Regulation

PPARα is a nuclear receptor that acts as a master regulator of fatty acid oxidation. Its activation leads to the upregulation of genes involved in the breakdown of fatty acids. CPT1a is a mitochondrial enzyme that is the rate-limiting step in the transport of long-chain fatty acids into the mitochondria for β-oxidation. By simultaneously activating PPARα and CPT1a, these indole derivatives can synergistically enhance fatty acid metabolism and reduce lipid accumulation in hepatocytes.[1] This dual-action mechanism is a key advantage over single-target therapies.

Experimental Validation: From Synthesis to Cellular Efficacy

The development of these dual-target compounds involves a multi-step process, from chemical synthesis to biological evaluation.

1.2.1. Synthesis of Indole Ethylamine Derivatives

A general synthetic route to these derivatives often starts from tryptamine, which is first protected, for instance, with a Boc group.[1] The protected intermediate can then undergo various modifications to introduce the desired functional groups.

1.2.2. In Vitro Efficacy in a NAFLD Cell Model

The therapeutic potential of these compounds is typically assessed in a cell-based model of NAFLD. AML12 hepatocytes are treated with oleic acid (OA) to induce lipid accumulation, mimicking the cellular phenotype of NAFLD. The efficacy of the synthesized compounds is then evaluated by measuring the reduction in intracellular triglyceride levels.[1]

Table 1: Effect of a Lead Indole Ethylamine Derivative (Compound 9) on Intracellular Triglyceride Levels in OA-Induced AML12 Cells [1]

Treatment	Concentration (µM)	Intracellular Triglyceride Reduction (%)
Compound 9	5	28.07
Compound 9	10	37.55
Compound 9	20	51.33
Fenofibrate (PPARα agonist)	20	Not specified, but less than Compound 9

Data synthesized from the source material.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway and the experimental workflow for evaluating these compounds.

Caption: Signaling pathway of dual-targeting indole derivatives.

Caption: Experimental workflow for NAFLD drug discovery.

Section 2: Targeting the Central Nervous System - A Multifaceted Approach

The privileged structure of 2-(indolin-1-yl)ethanamine derivatives makes them ideal candidates for targeting various components of the central nervous system (CNS). Their ability to cross the blood-brain barrier allows for the modulation of key receptors and enzymes involved in neurotransmission and neurodegeneration.

Dopamine Receptor Modulation: Focus on the D4 Subtype

Dopamine receptors are crucial for motor control, motivation, and reward. The D4 receptor subtype, in particular, is implicated in psychiatric conditions such as schizophrenia and ADHD. Indolin-2-one derivatives have been synthesized that exhibit high affinity and selectivity for the D4 receptor.[2] One such compound, 1-(4-(4-(4-hydroxybenzyl)-1-piperazinyl)butyl)indolin-2-one, demonstrated a remarkable Ki value of 0.5 nM for the D4 receptor.[2]

Table 2: Binding Affinities (Ki, nM) of an Indolin-2-one Derivative at Dopamine Receptor Subtypes [2]

Compound	D2 Receptor	D3 Receptor	D4 Receptor
4c	>1000	>1000	0.5

Data synthesized from the source material.

Serotonin Receptor Engagement: A Pathway to Psychiatric Therapeutics

The serotonergic system is a primary target for the treatment of depression, anxiety, and other mood disorders. Indole derivatives have been explored as ligands for various serotonin (5-HT) receptors.

• 5-HT1A and 5-HT2A Receptors: Some derivatives act as partial agonists at 5-HT1A receptors, which are known to be involved in the anxiolytic and antidepressant effects of drugs like buspirone.[3]

• 5-HT2C Receptors: Other derivatives have shown high affinity for the 5-HT2C receptor, a target for treating obsessive-compulsive disorder, panic anxiety, and depression.[4] A 5-fluoro-substituted trans-2-(indol-3-yl)cyclopropylamine derivative displayed a Ki of 1.9 nM at the 5-HT2C receptor.[5]

• Serotonin Reuptake Inhibition: The development of selective serotonin reuptake inhibitors (SSRIs) has revolutionized the treatment of depression. Novel indole derivatives have been designed and synthesized with potent 5-HT uptake inhibition properties.[6]

Monoamine Oxidase (MAO) Inhibition: A Strategy for Neurodegenerative Diseases

Monoamine oxidases (MAO-A and MAO-B) are enzymes responsible for the degradation of monoamine neurotransmitters like dopamine, serotonin, and norepinephrine.[7] Inhibition of MAO-B is a validated strategy for the treatment of Parkinson's disease, as it increases the levels of dopamine in the brain.[8] Indole derivatives have been developed as potent and selective inhibitors of MAO-B.[8][9]

Protocol: In Vitro MAO Inhibition Assay

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes.

• Substrate: Kynuramine for MAO-A, and benzylamine for MAO-B.

• Detection: The enzymatic reaction produces hydrogen peroxide, which can be detected using a fluorescent probe like Amplex Red in the presence of horseradish peroxidase.

• Procedure: a. Pre-incubate the enzyme with varying concentrations of the inhibitor. b. Initiate the reaction by adding the substrate. c. Monitor the increase in fluorescence over time. d. Calculate the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Sigma Receptor Ligands: A Novel Avenue for CNS Disorders and Cancer

Sigma receptors, particularly the sigma-2 subtype, are overexpressed in proliferating cancer cells and are also implicated in various CNS disorders.[10][11] Indole-based analogues have been developed as high-affinity sigma-2 receptor ligands with significant selectivity over the sigma-1 subtype.[10][11] One such compound, 2-(4-(3-(4-fluorophenyl)indol-1-yl)butyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, exhibited high affinity for sigma-2 receptors with a σ1/σ2 selectivity ratio of 395.[11]

Section 3: Combating Cancer - Targeting Proliferation and Survival Pathways

The versatility of the indolinone scaffold has been extensively exploited in the development of anticancer agents.[12] These derivatives can interfere with various signaling pathways that are crucial for cancer cell proliferation, survival, and metastasis.

Bromodomain and Extra-Terminal (BET) Protein Inhibition: Focus on BRD4

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader that plays a critical role in the transcription of oncogenes like c-Myc.[13] Inhibition of BRD4 has emerged as a promising therapeutic strategy for various cancers, including leukemia.[13] Indole-2-one derivatives have been designed as selective inhibitors of the first bromodomain (BD1) of BRD4.[13] One lead compound, 21r , demonstrated potent BRD4 inhibitory activity with IC50 values of 41 nM and 313 nM for the BD1 and BD2 domains, respectively.[13] This compound also showed excellent anti-proliferative activity against leukemia cell lines by downregulating c-Myc, inducing cell cycle arrest, and promoting apoptosis.[13]

Table 3: Anti-proliferative Activity (IC50, µM) of BRD4 Inhibitor 21r [13]

Cell Line	IC50 (µM)
HL-60 (Leukemia)	4.64
MV-4-11 (Leukemia)	0.78
HT-29 (Colon Cancer)	5.57

Data synthesized from the source material.

Caption: Workflow for developing BRD4 inhibitors.

Broad-Spectrum Anticancer Activity

Beyond specific targets like BRD4, various indole and indolin-2-one derivatives have demonstrated cytotoxic effects against a range of cancer cell lines, including those from colon, lung, breast, and skin cancers.[14] The mechanisms underlying these effects are often multifactorial and can involve the inhibition of various kinases, induction of cell cycle arrest, and promotion of apoptosis.

Section 4: Anti-inflammatory Potential - Modulating Cytokine Release

Chronic inflammation is a hallmark of many diseases, and the ability to control the inflammatory response is of great therapeutic interest. Indole-2-one and 7-aza-2-oxindole derivatives have been investigated for their anti-inflammatory properties.[15]

Inhibition of Pro-inflammatory Cytokines

In a key study, these derivatives were evaluated for their ability to inhibit the release of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) from lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.[15] Several compounds showed potent inhibitory activity, with one compound, 7i , also demonstrating significant protection from LPS-induced septic death in a mouse model.[15] This suggests that these compounds could be developed as treatments for acute inflammatory diseases like sepsis.[15]

Protocol: In Vitro Anti-inflammatory Assay

• Cell Line: RAW264.7 murine macrophages.

• Stimulus: Lipopolysaccharide (LPS) to induce an inflammatory response.

• Treatment: Pre-incubate the cells with the test compounds for a specified time.

• Cytokine Measurement: Collect the cell supernatant and measure the levels of TNF-α and IL-6 using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Determine the concentration of the compound that causes a 50% reduction in cytokine release (IC50).

Conclusion and Future Directions

The 2-(indolin-1-yl)ethanamine scaffold is a remarkably versatile platform for the design of novel therapeutics. The derivatives discussed in this guide highlight the diverse range of biological targets that can be modulated, leading to potential treatments for metabolic diseases, CNS disorders, cancer, and inflammatory conditions. The future of drug discovery with this scaffold lies in the continued exploration of structure-activity relationships, the optimization of pharmacokinetic and pharmacodynamic properties, and the identification of novel, high-value biological targets. As our understanding of disease biology deepens, so too will our ability to harness the full therapeutic potential of these promising compounds.

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Protocols & Analytical Methods

Application Note: A Framework for the Preclinical Evaluation of 2-(indolin-1-yl)ethanamine as a Novel Anti-Inflammatory Agent

Introduction: The Therapeutic Promise of the Indoline Scaffold in Inflammation

Inflammation is a fundamental biological process, a double-edged sword that is critical for host defense but also a key driver of numerous chronic diseases when dysregulated. The search for novel, potent, and safe anti-inflammatory agents is a cornerstone of modern drug discovery. The indole and indoline ring systems are recognized as "privileged scaffolds" in medicinal chemistry, forming the core of many natural and synthetic compounds with a wide array of biological activities.[1][2] Numerous studies have established that derivatives of this chemical family possess significant anti-inflammatory properties, often by modulating key signaling pathways involved in the inflammatory cascade.[3][4]

This document presents a comprehensive guide for the initial preclinical evaluation of 2-(indolin-1-yl)ethanamine , a novel compound within this promising class. While extensive research exists on the anti-inflammatory potential of various indoline derivatives[5][6], published data on this specific molecule is limited. Therefore, this application note serves as a strategic framework, providing field-proven protocols and the scientific rationale necessary to thoroughly characterize its anti-inflammatory profile, from initial in-vitro screening to in-vivo proof-of-concept.

Scientific Rationale & Proposed Mechanism of Action

The rationale for investigating 2-(indolin-1-yl)ethanamine is grounded in the established bioactivity of its parent scaffold. Many indole derivatives exert their anti-inflammatory effects by suppressing the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[7][8] A common mechanism for this suppression is the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[6]

We hypothesize that 2-(indolin-1-yl)ethanamine may act through a similar mechanism. Upon stimulation by an inflammatory agent like bacterial lipopolysaccharide (LPS), cell surface receptors (e.g., TLR4) trigger intracellular signaling cascades. This leads to the activation of NF-κB and p38 MAPK.[6] These transcription factors then translocate to the nucleus, inducing the expression of genes for pro-inflammatory enzymes (iNOS, COX-2) and cytokines (TNF-α, IL-6), driving the inflammatory response. The proposed intervention point for 2-(indolin-1-yl)ethanamine is the upstream inhibition of these pathways, preventing the downstream expression of these inflammatory mediators.

Figure 1: Proposed mechanism of action for 2-(indolin-1-yl)ethanamine.

In-Vitro Evaluation: A Stepwise Screening Cascade

The initial assessment of a novel compound's anti-inflammatory potential is best performed using a robust in-vitro model. The lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cell line is the industry standard for this purpose.[9][10] LPS stimulation mimics bacterial infection and triggers a potent inflammatory response, characterized by the release of NO and pro-inflammatory cytokines.[10] The following protocols are designed as a screening cascade to efficiently determine the compound's efficacy and safety profile at the cellular level.

Figure 2: Workflow for the in-vitro anti-inflammatory screening cascade.

Protocol 2.1: Cytotoxicity Assessment (MTT Assay)

Causality: Before assessing anti-inflammatory activity, it is crucial to determine the concentration range at which 2-(indolin-1-yl)ethanamine is not toxic to the cells. A reduction in inflammatory markers could be a false positive resulting from cell death rather than specific pathway inhibition. This protocol establishes the maximum non-toxic concentration for subsequent experiments.

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL/well) and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 2-(indolin-1-yl)ethanamine in complete cell culture medium (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a "vehicle control" (medium with the compound's solvent, e.g., DMSO) and a "cells only" control.

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations that show >95% viability for subsequent experiments.

Protocol 2.2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

Causality: NO is a key inflammatory mediator produced by the iNOS enzyme in macrophages upon LPS stimulation.[10] The Griess assay is a simple, colorimetric method to quantify nitrite (a stable breakdown product of NO) in the cell culture supernatant, providing a direct measure of the compound's ability to inhibit this pathway.[11]

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate as described in Protocol 2.1.

• Pre-treatment: After 24 hours, remove the medium and add 100 µL of medium containing various non-toxic concentrations of 2-(indolin-1-yl)ethanamine. Include a positive control (e.g., Dexamethasone, 10 µM) and a vehicle control. Incubate for 1 hour.

• Inflammatory Stimulation: Add LPS to all wells (except the "cells only" control) to a final concentration of 1 µg/mL.

• Incubation: Incubate the plate for 24 hours.

• Griess Reaction: Transfer 50 µL of supernatant from each well to a new 96-well plate. Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark. Then, add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in each sample and express the results as a percentage of the LPS-only control.

Protocol 2.3: Quantification of Pro-Inflammatory Cytokines (ELISA)

Causality: TNF-α and IL-6 are pivotal cytokines that orchestrate the inflammatory response.[9] An Enzyme-Linked Immunosorbent Assay (ELISA) provides a highly specific and sensitive method to quantify the secretion of these proteins, confirming that the compound's activity extends beyond the NO pathway.

• Sample Collection: Use the cell culture supernatants collected from the same experiment described in Protocol 2.2.

• ELISA Procedure: Perform ELISAs for TNF-α and IL-6 using commercially available kits, following the manufacturer's instructions precisely. This typically involves coating a 96-well plate with a capture antibody, adding the supernatants, followed by a detection antibody, a substrate, and a stop solution.

• Absorbance Reading: Measure the absorbance at the wavelength specified by the kit manufacturer (usually 450 nm).

• Analysis: Generate a standard curve using the provided recombinant cytokine standards. Calculate the concentration of TNF-α and IL-6 in each sample.

Parameter	Recommendation	Rationale
Cell Line	RAW 264.7 Murine Macrophages	Well-characterized, robust response to LPS.[9]
Stimulant	Lipopolysaccharide (LPS)	1 µg/mL
Compound Conc.	0.1 - 50 µM (or highest non-toxic dose)	To establish a dose-response relationship.
Pre-incubation	1 hour	Allows compound to enter cells before inflammatory stimulus.
LPS Incubation	24 hours	Sufficient time for peak production of NO and cytokines.[11]
Positive Control	Dexamethasone (10 µM)	Broad-spectrum anti-inflammatory agent for comparison.
Primary Endpoints	NO, TNF-α, IL-6 Levels	Key markers of macrophage-mediated inflammation.[8]

In-Vivo Evaluation: Acute Inflammatory Model

A positive result in in-vitro assays is promising, but evaluation in a living organism is essential to assess bioavailability, metabolism, and efficacy in a complex physiological system.[12] The carrageenan-induced paw edema model is a classical, highly reproducible, and widely accepted method for screening compounds for acute anti-inflammatory activity.[13]

Causality: The subplantar injection of carrageenan, a phlogistic agent, induces a biphasic inflammatory response. The late phase (after 3 hours) is characterized by neutrophil infiltration and the production of prostaglandins, mediated by the COX-2 enzyme.[13] A reduction in paw swelling during this phase indicates that the test compound can suppress this inflammatory cascade in-vivo.

Figure 3: Workflow for the carrageenan-induced paw edema in-vivo model.

Protocol 3.1: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats (180-200g) for at least one week under standard laboratory conditions. Fast the animals overnight before the experiment with free access to water.

• Grouping: Randomly divide animals into groups (n=6 per group):

  • Group I: Vehicle Control (e.g., 0.5% CMC in saline, p.o.)

  • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

  • Group III-V: Test Compound (e.g., 10, 20, 40 mg/kg of 2-(indolin-1-yl)ethanamine, p.o.)

• Baseline Measurement (T=0): Measure the initial volume of the right hind paw of each rat using a digital plethysmometer.

• Compound Administration: Administer the respective treatments to each group via oral gavage (p.o.).

• Inflammation Induction: One hour after compound administration, inject 0.1 mL of 1% (w/v) carrageenan solution in saline into the subplantar region of the right hind paw of each rat.[14][15]

• Edema Measurement: Measure the paw volume again at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis:

  • Calculate the change in paw volume (ΔV) at each time point compared to baseline.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the formula:

    • % Inhibition = [(ΔV_control - ΔV_treated) / ΔV_control] x 100

Parameter	Recommendation	Rationale
Animal Model	Wistar Rats or Swiss Albino Mice	Standard models for this assay.[14]
Phlogistic Agent	1% w/v Carrageenan in Saline	Induces a robust and reproducible inflammatory response.[13]
Administration Route	Oral (p.o.) or Intraperitoneal (i.p.)	Oral route is preferred for screening clinically relevant drugs.
Positive Control	Indomethacin (10 mg/kg)	A standard NSAID that inhibits the late phase of edema.[16]
Primary Endpoint	Paw Volume (mL)	Direct physical measurement of edema.
Measurement Times	0, 1, 2, 3, 4, 5 hours	To capture the full time-course of the acute response.[14]

Data Interpretation and Path Forward

A successful outcome for 2-(indolin-1-yl)ethanamine in this screening framework would be the demonstration of a clear dose-dependent inhibitory effect on the production of NO, TNF-α, and IL-6 in vitro, without significant cytotoxicity. This would be powerfully corroborated by a significant, dose-dependent reduction in paw edema in the in-vivo model, particularly at the 3 and 4-hour time points, comparable to the positive control.

Such results would provide strong evidence for its anti-inflammatory potential and justify further, more detailed mechanistic studies. These could include Western blot analysis for iNOS, COX-2, and phosphorylated NF-κB/p38 proteins, as well as evaluation in chronic inflammation models to determine its broader therapeutic utility.

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Application Notes and Protocols for Cell-Based Assays: Characterizing 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Derivatives

Introduction: The Therapeutic Potential of the Indoline Ethanamine Scaffold

The 2-(2,3-dihydro-1H-indol-1-yl)ethanamine scaffold is a privileged structural motif in medicinal chemistry, serving as a cornerstone for the development of a diverse array of bioactive molecules.[1] Derivatives of this core structure have demonstrated a wide spectrum of pharmacological activities, including potential applications in neuroscience for modulating mood and cognitive functions, as well as roles in anti-inflammatory and anti-infective therapies.[1][2][3] The versatility of this scaffold lies in its ability to be readily functionalized at multiple positions, allowing for the fine-tuning of its interaction with various biological targets.

Given that many neurologically active compounds interact with G protein-coupled receptors (GPCRs) and monoamine transporters, these protein families represent primary targets for novel 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives.[4][5] This guide provides a comprehensive overview of key cell-based assays essential for the preliminary characterization of these compounds. We will delve into the principles, protocols, and data interpretation for assays that address target engagement, functional activity, and potential cytotoxicity, providing researchers with a robust framework for their drug discovery endeavors.

I. Target Engagement: Quantifying Receptor and Transporter Binding

A foundational step in characterizing a novel compound is to confirm its direct interaction with the intended molecular target. Radioligand binding assays are a gold-standard method for this purpose, offering high sensitivity and specificity for quantifying the affinity of a compound for a receptor or transporter.[6]

A. Radioligand Competition Binding Assay

Principle: This assay measures the ability of a test compound (unlabeled ligand) to compete with a radiolabeled ligand (e.g., tritiated or iodinated) for binding to a specific receptor or transporter expressed in a cell membrane preparation.[7] The displacement of the radioligand by increasing concentrations of the test compound allows for the determination of the test compound's binding affinity (Ki).

Experimental Workflow:

Workflow for a Radioligand Competition Binding Assay.

Detailed Protocol:

• Cell Culture and Membrane Preparation:

  • Culture a suitable cell line (e.g., HEK293, CHO) stably or transiently expressing the target receptor or transporter of interest.

  • Harvest the cells and prepare crude membrane fractions by homogenization followed by differential centrifugation. Resuspend the final membrane pellet in an appropriate assay buffer.

• Assay Setup:

  • In a 96-well filter plate, add the cell membrane preparation, a fixed concentration of the appropriate radioligand (typically at its Kd concentration), and varying concentrations of the 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivative.

  • Include control wells for total binding (radioligand + membranes, no test compound) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled ligand).

• Incubation:

  • Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium.

• Separation and Scintillation Counting:

  • Terminate the binding reaction by rapid vacuum filtration through the filter plate, which traps the membranes with the bound radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Allow the filters to dry, add scintillation cocktail to each well, and quantify the radioactivity using a microplate scintillation counter.[6]

Data Analysis and Interpretation:

The data are typically plotted as the percentage of specific binding versus the logarithm of the test compound concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The IC50 value can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which also takes into account the concentration and Kd of the radioligand.

Parameter	Description	Typical Units
IC50	The concentration of a drug that is required for 50% inhibition in vitro.	nM, µM
Ki	The inhibition constant for a drug; the concentration at which the drug would occupy 50% of the receptors if no radioligand were present.	nM, µM

II. Functional Activity: Measuring Cellular Responses

Once target binding is confirmed, the next critical step is to determine the functional consequence of this interaction. For GPCRs and monoamine transporters, this involves measuring downstream signaling events or transport activity.

A. GPCR Activation: Second Messenger Assays

Many 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives are likely to interact with GPCRs, which constitute a large family of therapeutic targets.[8] GPCR activation triggers intracellular signaling cascades, often involving the production of second messengers like cyclic AMP (cAMP) and the mobilization of intracellular calcium (Ca2+).[9]

1. cAMP Accumulation Assay

Principle: This assay measures changes in the intracellular concentration of cAMP, a key second messenger produced upon the activation of Gs or Gi-coupled GPCRs.[10] The assay can be performed using various formats, including bioluminescent or fluorescence-based methods.[10][11] The cAMP-Glo™ Assay, for example, is a bioluminescent assay where the amount of light produced is inversely proportional to the amount of cAMP present.[10]

Detailed Protocol (based on a bioluminescent assay format):

• Cell Preparation:

  • Seed cells expressing the target GPCR in a 96-well plate and culture overnight.

  • On the day of the assay, replace the culture medium with a stimulation buffer.[12]

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound. Include a known agonist as a positive control and untreated cells as a negative control.

  • Incubate for a specified time to allow for cAMP production.

• Cell Lysis and Detection:

  • Lyse the cells and add the detection reagents according to the manufacturer's protocol (e.g., Promega cAMP-Glo™ Assay).[10] These reagents typically contain a kinase that is activated by cAMP, leading to the depletion of ATP.

• Luminescence Measurement:

  • Add a luciferase-containing reagent that produces light in the presence of the remaining ATP.

  • Measure the luminescence using a plate reader. A decrease in luminescence indicates an increase in cAMP levels.

2. Calcium Flux Assay

Principle: This assay is particularly relevant for Gq-coupled GPCRs, whose activation leads to the release of calcium from intracellular stores.[13][14] The assay uses a calcium-sensitive fluorescent dye that exhibits an increase in fluorescence intensity upon binding to free intracellular calcium.[15]

Workflow for a Calcium Flux Assay.

Detailed Protocol:

• Cell Preparation and Dye Loading:

  • Plate cells expressing the target Gq-coupled GPCR in a 96- or 384-well plate.

  • On the day of the assay, remove the culture medium and add a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM).

  • Incubate the plate to allow the dye to enter the cells and be cleaved into its active form.[16]

• Compound Addition and Fluorescence Reading:

  • Place the plate in a fluorescence plate reader equipped with an automated injection system.

  • Establish a baseline fluorescence reading.

  • Inject the test compounds at various concentrations and immediately begin monitoring the fluorescence intensity over time.[17]

Data Analysis and Interpretation for Functional Assays:

For both cAMP and calcium flux assays, the data are used to generate dose-response curves, plotting the cellular response against the logarithm of the compound concentration. From these curves, key pharmacological parameters can be determined:

Parameter	Description	Typical Units
EC50	The concentration of an agonist that produces 50% of the maximal possible effect.	nM, µM
Emax	The maximum response achievable by an agonist.	% of control

B. Monoamine Transporter Activity: Uptake Assays

Principle: These assays measure the ability of a compound to inhibit the uptake of a specific substrate by a monoamine transporter (e.g., dopamine transporter, DAT; serotonin transporter, SERT; norepinephrine transporter, NET).[5] This can be done using either radiolabeled or fluorescent substrates.[5][18]

Detailed Protocol (using a fluorescent substrate):

• Cell Culture:

  • Plate cells stably expressing the transporter of interest (e.g., CHO-hDAT) in a 96-well, black-walled, clear-bottom plate.

• Compound Incubation:

  • Pre-incubate the cells with various concentrations of the 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivative or a known inhibitor (e.g., nomifensine for DAT) as a positive control.[19]

• Substrate Addition and Measurement:

  • Add a fluorescent transporter substrate (e.g., a substrate that mimics biogenic amines).[18]

  • Immediately measure the increase in intracellular fluorescence in real-time using a bottom-reading microplate reader.

Data Analysis and Interpretation:

The rate of substrate uptake is determined from the slope of the fluorescence versus time plot. The inhibitory effect of the test compound is calculated as a percentage of the uninhibited control. An IC50 value for uptake inhibition can then be determined from a dose-response curve.

III. Cellular Health: Cytotoxicity and Viability Assays

It is crucial to assess whether the observed functional effects of a compound are specific and not a result of general cellular toxicity. The MTT assay is a widely used colorimetric method for this purpose.

A. MTT Cell Viability Assay

Principle: This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[20] Metabolically active cells contain mitochondrial dehydrogenase enzymes that can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to an insoluble purple formazan product.[21] The amount of formazan produced is quantified by measuring the absorbance of the solubilized product.

Detailed Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at an appropriate density.

  • Treat the cells with a range of concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).[22]

• MTT Incubation:

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for 1-4 hours at 37°C to allow for the formation of formazan crystals.[22]

• Solubilization and Absorbance Reading:

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[23]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis and Interpretation:

The absorbance values are directly proportional to the number of viable cells. The results are typically expressed as a percentage of the viability of untreated control cells. A dose-response curve can be generated to determine the CC50 (cytotoxic concentration 50%), which is the concentration of the compound that reduces cell viability by 50%.

Parameter	Description	Typical Units
CC50	The concentration of a compound that causes a 50% reduction in cell viability.	µM, mM

IV. Assessing Neurotoxicity Potential

For compounds intended for neurological applications, it is essential to conduct specific in vitro neurotoxicity assessments.[24][25] These assays can provide early indications of potential adverse effects on the nervous system.

Considerations for In Vitro Neurotoxicity Testing:

• Cell Models: Utilize human-derived neuronal cells, such as iPSC-derived neurons, to enhance the translational relevance of the findings.[26]

• Endpoints: Evaluate a battery of endpoints beyond simple cell viability, including effects on neurite outgrowth, synaptic function, and electrical activity (e.g., using multielectrode arrays).[27]

• Exposure Duration: Assess both acute and chronic exposure to the compounds to identify potential long-term toxic effects.

A comprehensive in vitro neurotoxicity evaluation will provide a more complete safety profile of the 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives.

Conclusion

The cell-based assays outlined in these application notes provide a systematic and robust approach to the initial characterization of novel 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives. By integrating assays for target engagement, functional activity, and cytotoxicity, researchers can efficiently identify promising lead compounds and make informed decisions in the drug discovery and development process. This multi-faceted approach ensures a comprehensive understanding of a compound's pharmacological and toxicological profile, ultimately accelerating the journey from chemical synthesis to potential therapeutic application.

References

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• 3-[5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl]-propionic Acid as a Potential Polypharmacological Agent. (2023-03-02). MDPI.
• 2-(2-Methyl-1H-indol-3-yl)ethylamine. Chem-Impex.
• Synthesis of DPIE [2-(1,2-Diphenyl-1H-indol-3-yl)ethanamine] Derivatives and Their Regulatory Effects on Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells. (2022-01-28). PMC - NIH.
• Receptor Binding Assays for HTS and Drug Discovery. (2012-05-01). NCBI - NIH.
• In vitro assays for the functional characterization of the dopamine transporter (D
• Cell-Based GPCR Reporter Assays. Thermo Fisher Scientific - US.
• Cell preparation: a key step for successful cAMP assays. (2024-06-10). Revvity.
• Flow Cytometric Analysis of Calcium Influx Assay in T cells. Bio-protocol.
• In vitro assays for developmental neurotoxicity. OECD.
• MTT assay protocol. Abcam.
• 5-HT2A receptor. Wikipedia.
• A Flow Cytometry-Based Cell Surface Protein Binding Assay for Assessing Selectivity and Specificity of an Anticancer Aptamer. (2022-07-27). JoVE.
• Calcium Flux Assay with iCell® Sensory Neurons. FUJIFILM Cellular Dynamics, Inc..
• cAMP-Glo™ Assay Protocol.
• Serotonin 2A (5-HT2A)
• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. (2024-05-17). PubMed.
• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices.
• In vitro techniques for the assessment of neurotoxicity. PMC - PubMed Central - NIH.
• CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific - US.
• Everything we know about the 5-HT2A (serotonin) receptor. (2022-05-04). REPROCELL.
• DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay. TW.
• CALCIUM FLUX PROTOCOL. University of Pennsylvania.
• Cell Viability Assays. (2013-05-01). Assay Guidance Manual - NCBI Bookshelf - NIH.
• Synthesis of DPIE [2-(1,2-Diphenyl-1 H-indol-3-yl)ethanamine] Derivatives and Their Regulatory Effects on Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells. (2022-01-28). PubMed.
• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. (2024-05-17). MDPI.
• In vitro approaches for neurotoxicity testing. (2021-04-15). Society of Toxicology (SOT).
• Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling P
• Cyclic AMP Assay Kit #4339. Cell Signaling Technology.
• Calcium assays: at the centre of biology. (2020-07-03). BMG LABTECH.
• Receptor Binding Assays.
• Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). (2025-07-24).
• Dopamine transporter. Wikipedia.
• In Vitro Neurotoxicity.
• The role of serotonin 5-HT2A receptors in memory and cognition. Frontiers.
• Establishing an In Vitro Assay for Predicting Neurotoxicity Risks Using Functional Human iPSC-Derived Neurons. Axion Biosystems.
• BD™ Calcium Assay Kit. BD Biosciences.
• Protocol for Cell Viability Assays. (2022-01-18). BroadPharm.
• Cell based Binding Assay.
• Cell-based Assays for GPCR Activity. (2013-10-03). Biocompare: The Buyer's Guide for Life Scientists.
• Principles of commonly used cAMP assays. (A) A colorimetric competitive...
• cAMP Accumulation Assay.
• In vitro receptor binding assays: General methods and considerations. (2025-08-06).
• Synthesis and biological activity of 2-amino-1-oxa-2,3-dihydro-1-H-phenalene derivatives.
• MTT ASSAY: Principle: Rapid colorimetric assay based on the cleavage of the tetrazolium ring of MTT (3-(4,5-dimethylthazolk-2-yl). University of Oklahoma Health Sciences Center.
• D

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• 3. Synthesis of DPIE [2-(1,2-Diphenyl-1H-indol-3-yl)ethanamine] Derivatives and Their Regulatory Effects on Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine

Welcome to the technical support center for the synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) in a user-friendly format, grounded in established chemical principles and field-proven insights.

Introduction to Synthetic Strategies

The synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, a key building block in pharmaceutical chemistry, can be approached through several synthetic routes. The two most common strategies are:

• Direct N-Alkylation of Indoline: This method involves the reaction of indoline with a suitable 2-carbon electrophile, such as 2-haloethylamine or a protected equivalent.

• Reductive Amination: This approach utilizes the reaction of indoline with an aldehyde, followed by reduction of the resulting imine or enamine.

Each of these pathways presents a unique set of challenges. This guide will address specific issues you might encounter in both synthetic routes, providing a logical framework for troubleshooting and optimization.

Troubleshooting Common Synthesis Issues

Route 1: N-Alkylation of Indoline

This route is conceptually straightforward but can be prone to issues such as low conversion, side-product formation, and difficult purifications.

Q1: My N-alkylation reaction shows low or no conversion of the indoline starting material. What are the likely causes and how can I fix it?

A1: Low conversion in N-alkylation of indoline can stem from several factors. Let's break down the potential causes and solutions.

• Insufficient Basicity: The nitrogen atom of indoline is not strongly nucleophilic. A base is typically required to deprotonate the indoline, increasing its nucleophilicity. If the base is too weak or used in insufficient quantity, the reaction will be slow or may not proceed at all.

  • Troubleshooting Protocol:

    • Assess Base Strength: Ensure the base used has a pKa high enough to effectively deprotonate indoline. Common bases for this reaction include potassium carbonate (K₂CO₃), triethylamine (TEA), or stronger bases like sodium hydride (NaH) if the substrate is compatible.

    • Increase Stoichiometry: Try increasing the molar equivalents of the base to 1.5 or 2.0 equivalents relative to the indoline.

    • Solvent Choice: The choice of solvent can significantly impact the reaction. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the base and do not interfere with the nucleophile.[1]

• Poor Leaving Group on the Electrophile: The rate of an Sₙ2 reaction is highly dependent on the quality of the leaving group.

  • Troubleshooting Protocol:

    • Evaluate the Leaving Group: If you are using a 2-chloroethylamine derivative, consider switching to the corresponding 2-bromoethylamine or 2-iodoethylamine. The reactivity order is I > Br > Cl.

    • In Situ Conversion: You can add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to the reaction mixture when using a chloro- or bromo-electrophile. This is known as the Finkelstein reaction and will generate the more reactive iodo-electrophile in situ.

• Low Reaction Temperature: Alkylation reactions often require heating to proceed at a reasonable rate.

  • Troubleshooting Protocol:

    • Increase Temperature: Gradually increase the reaction temperature in increments of 10-20 °C and monitor the reaction progress by TLC or LC-MS. Be mindful of potential side reactions at higher temperatures.

Q2: I am observing significant amounts of a dialkylated byproduct. How can I minimize this?

A2: The formation of a dialkylated product, where the primary amine of the desired product reacts with another molecule of the electrophile, is a common issue.

• Causality: This occurs because the newly formed primary amine is also nucleophilic and can compete with the starting indoline for the electrophile.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for minimizing dialkylation.

• Detailed Protocol for Using a Protected Electrophile:

  • Reactant: Use N-Boc-2-bromoethylamine or a similar N-protected electrophile.

  • Reaction: Perform the N-alkylation of indoline with the protected electrophile under standard conditions.

  • Deprotection: After purification of the N-Boc protected intermediate, remove the Boc group using an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in dioxane.

  • Work-up: Neutralize the resulting amine salt with a base (e.g., NaHCO₃) to obtain the desired product.

Route 2: Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and can offer better control over mono-alkylation compared to direct alkylation.[2]

Q3: My reductive amination reaction is sluggish and gives a low yield of the desired product. What should I check?

A3: Several factors can lead to poor performance in a reductive amination reaction.

• Inefficient Imine/Enamine Formation: The first step of the reaction is the formation of an imine or enamine intermediate. This equilibrium can be unfavorable.

  • Troubleshooting Protocol:

    • pH Control: The pH of the reaction is crucial. It should be mildly acidic (typically pH 4-6) to facilitate the dehydration step to form the imine without protonating the amine nucleophile excessively. You can use a buffer or add a catalytic amount of an acid like acetic acid.

    • Water Removal: The formation of the imine/enamine liberates water. Removing this water can drive the equilibrium towards the intermediate. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves.

• Choice of Reducing Agent: The reducing agent must be selective for the imine/enamine over the starting aldehyde.

  • Troubleshooting Protocol:

    • Use a Selective Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are commonly used because they are less reactive towards aldehydes and ketones at acidic pH but will readily reduce the protonated imine.[2] NaBH₄ can also be used, but it may also reduce the starting aldehyde.

    • One-Pot vs. Two-Step: If you are still facing issues, consider a two-step procedure. First, form the imine/enamine and confirm its formation (e.g., by NMR if stable enough, or by assuming it has formed after a certain time). Then, add the reducing agent.

Q4: I am seeing byproducts that I cannot identify. What are the common side reactions in the reductive amination of indoline?

A4: Besides unreacted starting materials, several side products can form.

• Potential Side Reactions:

  Caption: Common reaction pathways in reductive amination.

• Troubleshooting and Identification:

  • Alcohol from Aldehyde Reduction: This suggests your reducing agent is not selective enough or the conditions are not optimal. Switch to NaBH(OAc)₃ or NaBH₃CN.

  • Aldehyde Self-Condensation: Aldol condensation can occur under acidic or basic conditions. Ensure your pH is well-controlled.

  • Characterization: Use LC-MS to get the molecular weights of the byproducts. This can provide clues to their structures. For example, a mass corresponding to the alcohol of your starting aldehyde is a strong indicator of over-reduction.

Purification and Characterization

Q5: My final product is difficult to purify. What are the best practices for purifying 2-(2,3-dihydro-1H-indol-1-yl)ethanamine?

A5: As a basic amine, this compound can be challenging to purify by standard silica gel chromatography due to tailing.

• Purification Strategies:

  • Acid-Base Extraction:

    • Dissolve the crude product in a non-polar organic solvent like dichloromethane or ethyl acetate.

    • Extract with an acidic aqueous solution (e.g., 1M HCl). The desired amine will be protonated and move to the aqueous layer, leaving non-basic impurities in the organic layer.

    • Wash the aqueous layer with fresh organic solvent to remove any remaining non-basic impurities.

    • Basify the aqueous layer with a base like NaOH or NaHCO₃ to pH > 10.

    • Extract the deprotonated amine back into an organic solvent.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to get the purified product.

  • Modified Column Chromatography:

    • Basic Alumina: Use basic alumina instead of silica gel.

    • Treated Silica: Pre-treat the silica gel with a small amount of triethylamine (e.g., 1-2%) in the eluent system. This will neutralize the acidic sites on the silica and reduce tailing.

    • Reverse-Phase Chromatography: If the compound is sufficiently polar, reverse-phase chromatography (e.g., C18) can be an effective purification method.

Q6: What are the expected NMR and MS signatures for 2-(2,3-dihydro-1H-indol-1-yl)ethanamine?

A6: Proper characterization is key to confirming the identity and purity of your product.

Analytical Technique	Expected Data
¹H NMR	Aromatic protons (around 6.5-7.2 ppm), two triplets for the benzylic CH₂ groups of the indoline ring (around 2.9-3.5 ppm), and two triplets for the ethylamine side chain (around 2.7-3.2 ppm). The NH₂ protons will appear as a broad singlet.
¹³C NMR	Aromatic carbons (around 110-150 ppm), and aliphatic carbons for the indoline ring and the ethylamine side chain (around 25-60 ppm).
Mass Spectrometry (ESI+)	The expected [M+H]⁺ ion would be at m/z = 163.12.

Note: The exact chemical shifts in NMR will depend on the solvent used.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each substance.

• Reactions involving strong bases like NaH require an inert atmosphere (e.g., nitrogen or argon).

This guide is intended to provide a solid foundation for troubleshooting the synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine. Successful organic synthesis often requires careful observation, logical deduction, and systematic optimization.

References

• ResearchGate. (2025). An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles. ResearchGate. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Google Patents. (1980). Reduction of indole compounds to indoline compounds.

• PubChem. 2-(2,3-Dihydro-1H-indol-3-yl)ethan-1-amine. National Center for Biotechnology Information. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Purification challenges of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine

An in-depth guide to navigating the purification of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, a crucial intermediate in pharmaceutical research. This technical support center provides troubleshooting solutions and detailed protocols for researchers, scientists, and drug development professionals to overcome common challenges associated with this molecule's unique chemical nature.

Introduction: The Challenge of a Dual-Amine Structure

2-(2,3-dihydro-1H-indol-1-yl)ethanamine is a valuable building block in medicinal chemistry, often utilized in the synthesis of pharmacologically active agents. Its structure, featuring both a tertiary amine within the indoline ring and a primary amine on the ethyl side-chain, presents a significant purification challenge. Both nitrogen atoms are basic, leading to strong interactions with standard purification media and a propensity for salt formation, complicating isolation efforts. This guide provides expert insights and validated protocols to effectively purify this compound, ensuring high purity and yield for downstream applications.

Troubleshooting Guide: Common Purification Issues

This section addresses the most frequent problems encountered during the purification of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine in a practical question-and-answer format.

Question 1: Why is my compound streaking or completely sticking to my silica gel column during chromatography?

Answer: This is the most common issue and is a direct result of the molecule's basicity. Standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface. Your basic amine compound undergoes a strong acid-base interaction with the stationary phase, leading to several problems:

• Irreversible Adsorption: The compound binds so strongly it cannot be eluted, causing significant yield loss.

• Poor Peak Shape (Tailing): The compound elutes very slowly and unevenly, resulting in broad, streaky bands that co-elute with impurities.[1]

Solutions:

• Mobile Phase Modification: Neutralize the acidic silanols by adding a small amount of a competing base to your eluent system. This base will preferentially interact with the silica, allowing your compound to travel through the column more freely.[2]

  • For non-polar solvent systems (e.g., Hexane/Ethyl Acetate), add 0.5-2% triethylamine (TEA).

  • For polar solvent systems (e.g., Dichloromethane/Methanol), add 0.5-2% ammonium hydroxide.[1]

• Use a Deactivated Stationary Phase: If mobile phase modification is insufficient, switch to a less acidic or basic-functionalized stationary phase.

  • Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica surface, creating a more basic environment that repels the amine compound, leading to excellent peak shapes.[1]

  • Basic Alumina: Alumina is generally less acidic than silica and can be a good alternative, though it may have lower resolving power for certain impurities.

Table 1: Comparison of Chromatographic Conditions

Stationary Phase	Mobile Phase System	Advantages	Disadvantages
Standard Silica Gel	Hexane/EtOAc or DCM/MeOH	Low cost, widely available	Severe peak tailing, low recovery without modification
Standard Silica Gel	...with 1-2% TEA or NH₄OH	Improved peak shape, better recovery	Volatile amine can be difficult to remove from fractions
Amine-Functionalized Silica	Hexane/EtOAc or DCM/MeOH	Excellent peak shape, high recovery, predictable elution	Higher cost
Basic Alumina	Hexane/EtOAc or DCM/MeOH	Good for highly basic compounds, prevents degradation	May have different selectivity and lower resolution than silica

Question 2: My purified compound is a persistent oil. How can I obtain a stable, solid product?

Answer: Many free-base amines, especially those with flexible side chains like your compound, have low melting points and exist as oils at room temperature. The most reliable method to induce solidification is to convert the amine into a salt.[3] Hydrochloride salts are common in pharmaceutical development as they are typically crystalline, stable, and more water-soluble.[4]

Solution: Convert to the Hydrochloride Salt

By treating the purified free-base oil with hydrochloric acid, you can protonate the basic nitrogen atoms, forming the corresponding ammonium chloride salt. Since the target molecule has two basic centers, it will likely form a dihydrochloride salt, which is often a highly crystalline solid. This not only provides a solid material but can also serve as a final purification step, as the salt may precipitate out of a solution in which impurities remain dissolved.[5]

(A detailed protocol for this conversion is provided in the "Experimental Protocols" section below.)

Question 3: How do I efficiently remove non-basic organic impurities (e.g., unreacted starting materials, byproducts) from my crude product?

Answer: Acid-base liquid-liquid extraction is an exceptionally powerful technique for separating basic compounds like amines from neutral or acidic impurities.[6] The principle relies on changing the solubility of your compound by protonating it.

Solution: Acid-Base Extraction

• Dissolve your crude mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic solution with an aqueous acid (e.g., 1 M HCl). The basic nitrogens in your target compound will be protonated, forming a water-soluble salt that partitions into the aqueous layer.[7]

• Neutral or acidic impurities will remain in the organic layer.

• Separate the layers. The impurities can be discarded with the organic phase.

• Cool the aqueous layer (containing your protonated product) in an ice bath and add a strong base (e.g., 5 M NaOH) until the solution is strongly basic (pH > 12). This deprotonates your compound, converting it back to the water-insoluble free base, which will often precipitate or form an oily layer.

• Extract the free base back into a fresh organic solvent. Washing with brine and drying over sodium sulfate will yield the purified amine.

This method is highly effective for bulk purification before a final polishing step like chromatography or salt formation.

Visualizing the Workflow: Acid-Base Extraction

The following diagram illustrates the logical flow of an acid-base extraction for purifying 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

Caption: Workflow for purifying amines via acid-base extraction.

Frequently Asked Questions (FAQs)

• Q: What are the likely impurities from a typical synthesis? A: A common synthesis involves the alkylation of indoline with a protected 2-aminoethyl halide (e.g., N-(2-bromoethyl)phthalimide) followed by deprotection. Potential impurities include unreacted indoline, starting materials from the deprotection step (e.g., phthalhydrazide if using hydrazine), and potentially over-alkylated byproducts. Understanding the side reactions of your specific route is key to designing an effective purification strategy.[8]

• Q: What is the best analytical method to assess final purity? A: A combination of techniques is recommended.

  • High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is excellent for determining the percentage purity of the sample by separating the main component from any impurities.[9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the purified compound and ensuring no major structural impurities are present.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound. GC-MS or LC-MS can also help identify trace impurities.

• Q: What are the recommended storage conditions for the purified amine? A: The free base is susceptible to air oxidation, which can lead to discoloration (often turning yellow or brown). It should be stored under an inert atmosphere (nitrogen or argon) at low temperatures (0-8 °C) and protected from light. The hydrochloride salt is generally much more stable and can often be stored at room temperature, though cold storage is still recommended for long-term stability.

Experimental Protocols

Protocol 1: Modified Flash Column Chromatography

Objective: To purify the free-base amine from impurities of different polarity.

Materials:

• Crude 2-(2,3-dihydro-1H-indol-1-yl)ethanamine

• Silica gel (230-400 mesh)

• Solvents: Dichloromethane (DCM), Methanol (MeOH)

• Additive: Ammonium hydroxide (NH₄OH, ~28% aqueous solution)

• Thin Layer Chromatography (TLC) plates

Procedure:

• Develop a TLC System: Find a suitable mobile phase. A good starting point is 95:5 DCM/MeOH. Spot your crude material on a TLC plate and develop. If the main spot is streaked, prepare a new eluent of 95:5:1 DCM/MeOH/NH₄OH and run a new TLC. The spot should be much more defined.

• Prepare the Slurry: Prepare the mobile phase (e.g., 97:3:1 DCM/MeOH/NH₄OH) in a beaker. Slowly add silica gel while stirring to create a uniform slurry.

• Pack the Column: Pour the slurry into your chromatography column and allow it to pack under gentle pressure. Equilibrate the column by running 2-3 column volumes of the mobile phase through the silica until the baseline is stable.

• Load the Sample: Dissolve your crude product in a minimal amount of the mobile phase. Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elute the Column: Run the column with your chosen mobile phase, collecting fractions.

• Analyze Fractions: Monitor the elution process by TLC. Combine the fractions containing the pure product.

• Isolate the Product: Evaporate the solvent from the combined pure fractions under reduced pressure. Note: The residual ammonium hydroxide should be removed by co-evaporation with a solvent like DCM or by placing the sample under high vacuum.

Protocol 2: Recrystallization as a Hydrochloride Salt

Objective: To convert the purified oily free base into a stable, crystalline solid.

Materials:

• Purified free-base amine (as an oil or solution)

• 2-Propanol (IPA)

• Diethyl ether

• Hydrochloric acid solution (e.g., 2 M HCl in diethyl ether, or concentrated HCl)

• pH paper or meter

Procedure:

• Dissolve the Free Base: Dissolve the purified amine oil in a minimal amount of a suitable solvent. A mixture of IPA and diethyl ether is a good starting point.

• Acidification: While stirring the solution, slowly add the HCl solution dropwise. A white precipitate (the dihydrochloride salt) should begin to form immediately.

• Monitor pH: Continue adding acid until the solution is acidic (pH 1-2). You can check this by dabbing a glass rod onto pH paper.

• Complete Crystallization: Once precipitation appears complete, cool the mixture in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolate the Salt: Collect the solid product by vacuum filtration.

• Wash and Dry: Wash the filter cake with cold diethyl ether to remove any residual impurities and solvent. Dry the solid product under high vacuum to remove all traces of solvent.

Purification Strategy Decision Tree

This diagram helps in selecting the appropriate purification method based on the nature of the crude material and the impurities present.

Caption: Decision tree for selecting a purification strategy.

References

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• PubChem. (n.d.). 2-(2,3-Dihydro-1H-indol-3-yl)ethan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Google Patents. (n.d.). CN101062897A - Improved process for preparing 2, 3-dihydro-1H-indenes-1-amine and derivative thereof.

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• ResearchGate. (2015, August 6). Synthesis of some heterocyclic compounds based on (2, 3-dioxo-2, 3-dihydro-1H-indol-1-yl) acetyl acetic acid derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Reddit. (2022, September 24). Chromotography with free amines? Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Indole, 2,3-dihydro- (CAS 496-15-1). Retrieved from [Link]

• MDPI. (n.d.). (2,3-Dihydro-1H-indol-5-ylmethyl)amine. Retrieved from [Link]

• Google Patents. (n.d.). WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide.
• Google Patents. (n.d.). US4670232A - Recovery of amines from by-product chloride salts.

• PubChem. (n.d.). 2-(1H-indol-1-yl)ethanamine. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2015, December 28). Is it possible to purify imine using column chromatography? Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Retrieved from [Link]

• MDPI. (2021). Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. Retrieved from [Link]

• PubMed. (2011). Purification and kinetic characterization of human indoleamine 2,3-dioxygenases 1 and 2 (IDO1 and IDO2) and discovery of selective IDO1 inhibitors. Retrieved from [Link]

• ResearchGate. (2015, August 7). Fast and fully automated analytical method for the screening of residues of aziridine and 2-chloroethylamine in pharmaceutical active principles. Retrieved from [Link]

• Google Patents. (n.d.). WO2020060970A1 - Systems and methods for recovering amines and their derivates from aqueous mixtures.

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• ResearchGate. (2015, August 5). Synthesis of 2-hetaryl-3-(indol-1-yl)-and -(3-pyrrol-1-yl)maleimides and study of their conversions under the action of protic acids. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethanamine, N-ethyl- (CAS 109-89-7). Retrieved from [Link]

• ATSDR. (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link]

• NIH - National Center for Biotechnology Information. (n.d.). Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells. Retrieved from [Link]

• Veeprho. (n.d.). 2-(5-methoxy-1-nitroso-1H-indol-3-yl)ethanamine. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine

Introduction

Welcome to the technical support guide for the synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine (also known as 2-(indolin-1-yl)ethanamine). This valuable intermediate is a key building block in the development of various pharmaceutical agents. Its synthesis, while seemingly straightforward, presents several challenges that can impact yield and purity. This guide is designed for researchers, chemists, and drug development professionals to navigate these challenges effectively. We will explore the primary synthetic routes, provide in-depth troubleshooting for common experimental issues, and answer frequently asked questions, grounding our advice in established chemical principles and field-proven experience.

Core Synthetic Strategies

The synthesis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine is primarily achieved through two reliable pathways: the direct N-alkylation of indoline or the reduction of an indole precursor. The choice between these routes depends on starting material availability, scale, and the desired purity profile.

• Route A: Direct N-Alkylation of Indoline: This is the most common and direct approach. It involves the reaction of indoline with a 2-carbon electrophile containing a protected or masked amine functionality.

• Route B: Reduction of 2-(1H-indol-1-yl)ethanamine: This method involves first synthesizing the indole analogue, followed by the selective reduction of the indole's pyrrole ring to the corresponding indoline.

Caption: Primary synthetic routes to 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: Low Reaction Yield

Q1: My yield is consistently low (<50%) when performing the direct N-alkylation of indoline (Route A). What are the likely causes and how can I fix them?

Low yields in this reaction are common and can typically be traced to one of four areas: starting material quality, reaction conditions, side reactions, or workup/purification issues.

Causality & Solutions:

• Poor Quality of Indoline: Indoline is susceptible to oxidation, appearing dark red or brown upon degradation. Using oxidized indoline will significantly lower the yield of the desired N-alkylation product.

  • Solution: Use freshly distilled or purchased high-purity indoline. Store it under an inert atmosphere (Nitrogen or Argon) and in a refrigerator, protected from light.

• Suboptimal Base or Solvent Choice: The base is critical for deprotonating the indoline nitrogen, and its strength can influence the reaction rate and side products. The solvent affects the solubility of reagents and reaction temperature.

  • Solution: A moderately strong inorganic base like potassium carbonate (K₂CO₃) is often sufficient. For more stubborn reactions, a stronger base like sodium hydride (NaH) can be used, but requires strictly anhydrous conditions. A polar aprotic solvent such as DMF or Acetonitrile is standard. For reactions with 2-chloroethylamine hydrochloride, a phase-transfer catalyst (e.g., tetrabutylammonium hydrogen sulfate) in a biphasic system (e.g., toluene/aqueous NaOH) can be highly effective.[1]

• Side Reaction: Dialkylation: The product, a primary amine, is also nucleophilic and can react with a second molecule of the alkylating agent, leading to a dimeric impurity and consuming your desired product.

  • Solution: Use a significant excess of indoline (2-3 equivalents) relative to the alkylating agent. This statistically favors the mono-alkylation. Alternatively, add the alkylating agent slowly to the reaction mixture to maintain its low concentration.

• Inefficient Workup: The basic nature of the product requires a careful extraction procedure to ensure it is fully recovered from the reaction mixture.

  • Solution: After quenching the reaction, perform a liquid-liquid extraction. Ensure the aqueous layer is sufficiently basic (pH > 10) before extracting with an organic solvent like dichloromethane or ethyl acetate to ensure the amine is in its freebase form.

Q2: I am attempting to reduce 2-(1H-indol-1-yl)ethanamine (Route B), but the reaction is incomplete or gives a complex mixture. What should I investigate?

The reduction of the indole ring to an indoline requires specific reducing agents and conditions, as the indole nucleus is relatively electron-rich and resistant to reduction.

Causality & Solutions:

• Incorrect Reducing Agent: Standard reducing agents like sodium borohydride (NaBH₄) are generally ineffective for reducing the indole ring.

  • Solution: More powerful or specialized reducing agents are required. Borane-tetrahydrofuran complex (BH₃·THF) in the presence of an acid like trifluoroacetic acid is a documented method for this transformation, affording the product in moderate yields (approx. 65%).[2] Another effective agent is sodium cyanoborohydride (NaBH₃CN) in acetic acid.

• Reaction Conditions: The reduction is typically acid-catalyzed. The concentration and type of acid can dramatically affect the outcome.

  • Solution: The reaction is often performed in acidic media (e.g., acetic acid or with TFA). The acid protonates the indole ring, activating it towards reduction. However, excessively harsh acidic conditions can lead to polymerization or side reactions.[3] A systematic optimization of acid stoichiometry may be necessary.

Caption: Decision workflow for troubleshooting low yields in the N-alkylation of indoline.

Section 2: Purity and Purification

Q3: How do I effectively remove the unreacted indoline and dialkylated byproduct from my final product?

Purification can be challenging due to the similar basicity and polarity of the starting material, product, and major byproduct.

Solution: Flash column chromatography is the most effective method.

• Stationary Phase: Silica gel is standard. Given the basic nature of the compounds, the silica can be pre-treated with a base to prevent streaking and improve separation. This can be done by preparing the column slurry with a solvent system containing a small amount of triethylamine (e.g., 0.5-1%).

• Mobile Phase: A gradient elution is typically required. Start with a non-polar system (e.g., Hexane/Ethyl Acetate) to elute non-polar impurities. Gradually increase the polarity by adding methanol to a dichloromethane or ethyl acetate mobile phase (e.g., 0% to 10% MeOH in DCM). The elution order is typically: indoline -> dialkylated byproduct -> desired product. Monitoring with TLC is crucial.[4]

Q4: What are the best analytical methods to confirm the identity and purity of my product?

A combination of techniques is recommended for full characterization:

• TLC: For rapid reaction monitoring and fraction analysis during chromatography. Use a mobile phase similar to your column conditions and visualize with UV light and/or a potassium permanganate stain.

• NMR Spectroscopy (¹H and ¹³C): This is essential for structural confirmation. Key ¹H NMR signals include the characteristic triplets for the two methylene groups of the ethylamine chain and the signals for the indoline ring protons.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (M+H⁺). This is also the best tool for identifying byproducts like the dialkylated species.

Detailed Experimental Protocols

Protocol 1: N-Alkylation of Indoline (Route A)

This protocol is adapted from a general procedure for N-alkylation of indole derivatives.[1]

Reagents & Equipment:

• Indoline (2 equiv.)

• 2-Chloroethylamine hydrochloride (1 equiv.)

• Sodium hydroxide (NaOH), powdered (7 equiv.)

• Tetrabutylammonium hydrogen sulfate (PTC) (0.08 equiv.)

• Toluene

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: To a round-bottom flask, add indoline, 2-chloroethylamine hydrochloride, powdered NaOH, and the phase-transfer catalyst.

• Solvent: Add toluene to the flask to create a stirrable slurry.

• Reaction: Place the flask under an inert atmosphere. Heat the mixture to reflux (approx. 110°C) and stir vigorously for 16-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove inorganic salts. Wash the residue with additional toluene.

• Extraction: Combine the filtrates and concentrate under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with water. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude residue by flash column chromatography on silica gel (pre-treated with triethylamine) using a DCM/Methanol gradient.

Protocol 2: Reduction of 2-(1H-indol-1-yl)ethanamine (Route B)

This protocol is based on a patented procedure for the reduction of indole compounds.[2]

Reagents & Equipment:

• 2-(1H-indol-1-yl)ethanamine (1 equiv.)

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution (2 equiv.)

• Trifluoroacetic acid (TFA)

• Tetrahydrofuran (THF), anhydrous

• Round-bottom flask with addition funnel and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• Setup: Dissolve 2-(1H-indol-1-yl)ethanamine in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Borane Addition: Add the 1 M solution of BH₃·THF to the flask.

• Acid Addition: Cool the mixture in an ice bath. Add TFA dropwise via an addition funnel while maintaining the cool temperature.

• Reaction: After the addition is complete, allow the reaction to stir and warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction by TLC or LC-MS.

• Quenching: Carefully quench the reaction by slowly adding water, followed by a basic solution (e.g., 1 M NaOH) until the pH is > 9.

• Extraction: Extract the aqueous mixture with methylene chloride or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography or distillation under reduced pressure.

Data Summary

Feature	Route A: N-Alkylation of Indoline	Route B: Reduction of Indole Precursor
Starting Materials	Indoline, 2-haloethylamine derivative	2-(1H-indol-1-yl)ethanamine
Key Reagents	Base (K₂CO₃, NaOH), optional PTC	Strong reducing agent (BH₃·THF, NaBH₃CN), Acid
Typical Yield	60-90% (can be high with optimization)	~65%[2]
Pros	More direct, potentially higher yielding, avoids handling of potent reducing agents.	Useful if the indole precursor is more readily available than indoline.
Cons	Prone to dialkylation, requires pure indoline.	Requires a strong, hazardous reducing agent; may have lower yield.

References

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 1-(2,3-dihydroindol-1-yl)ethanone.
• Google Patents. (1980). US4210590A - Reduction of indole compounds to indoline compounds.
• ChemicalBook. (n.d.). 2-(2-METHYL-1H-INDOL-1-YL)ETHANAMINE synthesis.
• BenchChem. (2025).

• Reddit. (2021). Problems with Fischer indole synthesis. [Link]

Sources

• 1. 2-(2-METHYL-1H-INDOL-1-YL)ETHANAMINE synthesis - chemicalbook [chemicalbook.com]
• 2. US4210590A - Reduction of indole compounds to indoline compounds - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Stability of 2-(Indolin-1-yl)ethanamine and its Derivatives in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(indolin-1-yl)ethanamine and its derivatives. This guide provides in-depth technical information, troubleshooting protocols, and frequently asked questions to address common stability issues encountered during experimental work. Our goal is to equip you with the knowledge to ensure the integrity and reproducibility of your results.

Introduction: The Chemical Nuances of 2-(Indolin-1-yl)ethanamine Stability

2-(Indolin-1-yl)ethanamine and its derivatives are a class of compounds with significant potential in medicinal chemistry and drug discovery. The core structure, an indoline ring coupled to an ethanamine side chain, presents unique stability challenges in solution. The indoline moiety, a saturated analog of indole, is susceptible to oxidation, while the ethanamine portion can be involved in various reactions, including pH-dependent protonation and potential interactions with formulation components. Understanding these potential liabilities is critical for accurate experimental design and data interpretation.

This guide will delve into the primary degradation pathways, influencing factors, and analytical strategies to monitor and mitigate stability issues.

Frequently Asked Questions (FAQs)

Q1: My solution of a 2-(indolin-1-yl)ethanamine derivative is turning a pale yellow/brown color over time. What is happening and is my compound degraded?

A1: A color change is a common visual indicator of degradation for many indole and indoline-containing compounds. This is often due to oxidation of the indoline ring system. While a slight color change may not always correlate to a significant loss of your primary compound, it is a definitive sign that a chemical transformation is occurring. It is crucial to analytically determine the purity of your sample before proceeding with any sensitive biological assays.

Q2: I'm observing poor and inconsistent solubility of my 2-(indolin-1-yl)ethanamine derivative in aqueous buffers. What could be the cause?

A2: The solubility of these compounds is highly dependent on the pH of the solution due to the presence of the basic ethanamine side chain. At neutral or alkaline pH, the amine is likely in its free base form, which is typically less water-soluble. To improve solubility, consider preparing your stock solution in a slightly acidic buffer (e.g., pH 4-6) to ensure the amine is protonated. However, be mindful that acidic conditions can also promote hydrolysis of certain derivatives. Always determine the optimal pH for both solubility and stability for your specific compound.

Q3: My compound shows good stability in DMSO stock solution but degrades rapidly when diluted into my aqueous assay buffer. Why is this happening?

A3: This is a common phenomenon. DMSO is a non-protic solvent and can protect compounds from hydrolytic degradation. When diluted into an aqueous buffer, the compound is exposed to water molecules and potentially a pH that is not optimal for its stability. Furthermore, components of your buffer, such as phosphate, can sometimes catalyze degradation. It is essential to assess the stability of your compound in the final assay buffer under the experimental conditions (e.g., temperature, light exposure).

Q4: Should I be concerned about photodegradation of my 2-(indolin-1-yl)ethanamine derivatives?

A4: Yes, compounds containing the indoline or indole nucleus can be susceptible to photodegradation. Exposure to UV or even ambient laboratory light can initiate photochemical reactions, leading to the formation of degradation products. It is best practice to prepare and store solutions of these compounds in amber vials or protect them from light by wrapping containers in aluminum foil.

Troubleshooting Guide: Investigating and Mitigating Instability

This section provides a systematic approach to troubleshooting stability issues with 2-(indolin-1-yl)ethanamine and its derivatives.

Initial Assessment of Stability

If you suspect your compound is degrading, a systematic investigation is necessary. A forced degradation study is a powerful tool to understand the potential degradation pathways and to develop a stability-indicating analytical method.[1][2]

Workflow for Investigating Compound Degradation

Caption: A workflow for systematically investigating and addressing the instability of 2-(indolin-1-yl)ethanamine derivatives.

Experimental Protocols

This protocol outlines the conditions for a forced degradation study to identify potential degradation pathways.

Materials:

• 2-(indolin-1-yl)ethanamine derivative

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• Amber HPLC vials

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your compound in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place a solid sample of the compound in a 60°C oven for 24 hours. Also, place a vial of the stock solution at 60°C.

  • Photolytic Degradation: Expose a solution of the compound (in a clear vial) to a photostability chamber or direct sunlight for 24 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples, and dilute all samples to an appropriate concentration for HPLC analysis.

This method is a starting point for developing a stability-indicating assay for 2-(indolin-1-yl)ethanamine and its derivatives.

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	254 nm and 280 nm

Rationale:

• A C18 column is a good starting point for moderately polar compounds.

• The formic acid in the mobile phase helps to protonate the amine for better peak shape and provides a suitable pH for mass spectrometry analysis if coupled.

• A gradient elution is necessary to separate the parent compound from potentially more polar or less polar degradation products.

Troubleshooting Common HPLC Issues

Problem	Potential Cause	Solution
Peak Tailing	Secondary interactions with residual silanols on the column; Inappropriate mobile phase pH.	Add a competitive amine like triethylamine (0.1%) to the mobile phase; Adjust mobile phase pH to ensure complete protonation of the analyte.
Ghost Peaks	Contamination in the mobile phase or injector; Carryover from previous injections.	Use fresh, HPLC-grade solvents; Implement a needle wash step in your autosampler method.
Drifting Retention Times	Inadequate column equilibration; Fluctuations in column temperature; Mobile phase composition changing over time.	Ensure the column is equilibrated for at least 10-15 column volumes with the initial mobile phase conditions; Use a column oven for consistent temperature control; Prepare fresh mobile phase daily.

For more general HPLC troubleshooting, refer to comprehensive guides from manufacturers.[3][4][5][6]

Understanding Degradation Pathways

Based on the chemical structure of 2-(indolin-1-yl)ethanamine and known degradation patterns of related compounds, several degradation pathways can be anticipated.

Caption: Plausible degradation pathways for 2-(indolin-1-yl)ethanamine and its derivatives.

Oxidative Degradation: The indoline ring is susceptible to oxidation, which can lead to the formation of N-oxides, hydroxylated species, or dehydrogenation to the corresponding indole derivative.[7] The presence of trace metals can catalyze these oxidation reactions.

Hydrolytic Degradation: For derivatives of 2-(indolin-1-yl)ethanamine that contain hydrolyzable functional groups (e.g., amides, esters) on the ethanamine side chain or elsewhere, hydrolysis under acidic or basic conditions is a primary concern. The rate of hydrolysis is typically pH-dependent.

Photodegradation: As mentioned, UV or high-energy visible light can induce a range of photochemical reactions, including ring-opening, rearrangement, and polymerization, leading to a complex mixture of degradation products.

Mitigation Strategies

Stability Issue	Mitigation Strategy	Rationale
Oxidation	Store solutions under an inert atmosphere (nitrogen or argon); Add antioxidants such as butylated hydroxytoluene (BHT) or ascorbic acid (at low concentrations, e.g., 0.01%).	Minimizes exposure to oxygen; Antioxidants act as radical scavengers to inhibit oxidative chain reactions.
Hydrolysis	Determine the pH of maximum stability through a pH-rate profile study; Store solutions at the optimal pH.	The rate of hydrolysis is often minimized at a specific pH.
Photodegradation	Prepare and store solutions in amber or light-blocking containers; Minimize exposure to direct light during experiments.	Prevents the initiation of photochemical degradation reactions.
Solubility	Adjust the pH of the solution to favor the protonated (more soluble) form of the amine; Use co-solvents (e.g., ethanol, propylene glycol) in aqueous formulations, but verify stability in the co-solvent system.	The salt form of the amine is generally more soluble in aqueous media; Co-solvents can increase the solubility of less polar compounds.

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• Solvent Effects in the Fluorescence of Indole and Substituted Indoles. (1966). ACS Publications. [Link]

• Solvent effect on cycloaddition of C 20 nanofullerene with indoline‐2‐one, at DFT. (2022). ResearchGate. [Link]

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• HPLC-UV Method for Evaluation of Inhibitors of Plasma Amine Oxidase Using Derivatization of an Aliphatic Aldehyde Product With TRIS. (2020). National Center for Biotechnology Information. [Link]

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• Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography with Online UV Irradiation and Luminol Chemiluminescence Detection. (2021). MDPI. [Link]

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• Co-Sensitization Effects of Indoline and Carbazole Dyes in Solar Cells and Their Neutral–Anion Equilibrium in Solution. (2021). ResearchGate. [Link]

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Navigating the Challenges of Poor Solubility for 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Analogs: A Technical Support Guide

Welcome to the technical support center dedicated to addressing the critical challenge of poor aqueous solubility in your research with 2-(2,3-dihydro-1H-indol-1-yl)ethanamine analogs. Low solubility is a significant hurdle in drug discovery and development, often leading to diminished bioavailability, inconsistent experimental results, and challenges in formulation.[1][2][3] This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, evidence-based troubleshooting strategies and answers to frequently asked questions. Our goal is to empower you to overcome these solubility-related obstacles and accelerate your research.

Understanding the "Why": The Chemical Basis of Poor Solubility

The 2-(2,3-dihydro-1H-indol-1-yl)ethanamine scaffold, while a promising pharmacophore, possesses inherent structural features that can contribute to poor water solubility. The indole ring system is largely hydrophobic, and depending on the substitutions on the ring and the ethanamine side chain, the overall lipophilicity of the molecule can increase, leading to unfavorable interactions with aqueous media.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common questions and issues encountered during the handling and formulation of these analogs.

Q1: My 2-(2,3-dihydro-1H-indol-1-yl)ethanamine analog won't dissolve in my aqueous buffer for my in vitro assay. What are my immediate options?

A1: This is a very common starting problem. Before moving to more complex formulation strategies, simple adjustments to the dissolution media can often be effective, especially given that your compound has a basic ethanamine moiety.

• pH Adjustment: Your primary and most straightforward approach is to lower the pH of your aqueous buffer.[4][5] The ethanamine group is basic and will become protonated (ionized) in acidic conditions.[4] This positive charge will significantly improve its interaction with polar water molecules, thereby increasing solubility.[4][6]

  • Causality: Weakly basic drugs are more soluble at a pH below their pKa.[4] By lowering the pH, you shift the equilibrium towards the more soluble, ionized form of your compound.

  • Practical Tip: Start by preparing a concentrated stock solution of your compound in a slightly acidic aqueous solution (e.g., pH 4-5) before diluting it into your final assay buffer. Always check the final pH of your assay medium to ensure it's compatible with your experimental system (e.g., cells, enzymes).

• Co-solvents: If pH adjustment alone is insufficient or not compatible with your experiment, the use of a water-miscible organic co-solvent is the next logical step.[7][8]

  • Causality: Co-solvents work by reducing the polarity of the aqueous solvent system, making it more favorable for dissolving lipophilic compounds.[7]

  • Common Co-solvents:

    • Dimethyl sulfoxide (DMSO)

    • Ethanol

    • Propylene glycol

    • Polyethylene glycol (PEG) 300 or 400

  • Actionable Advice: Prepare a high-concentration stock solution in 100% DMSO and then dilute it into your aqueous buffer. Be mindful of the final co-solvent concentration in your assay, as high concentrations can be toxic to cells or interfere with biological assays. It is crucial to run a vehicle control (buffer with the same final concentration of the co-solvent) to account for any effects of the solvent itself.

Q2: I've managed to dissolve my compound for my initial screen, but I'm seeing precipitation upon storage or during my experiment. Why is this happening and how can I prevent it?

A2: This indicates that you are likely creating a supersaturated solution that is thermodynamically unstable. Precipitation can be triggered by changes in temperature, pH, or the presence of nucleation sites.

• Metastable Solutions: Your initial dissolution (perhaps with heating or vigorous mixing) might have created a supersaturated state. Over time, the compound will try to reach its equilibrium solubility, resulting in precipitation.

• Troubleshooting Steps:

  • Determine Equilibrium Solubility: Before proceeding with further experiments, it is essential to determine the equilibrium (thermodynamic) solubility of your compound in your chosen vehicle. This will define the upper limit of concentration you can work with.

  • Use of Surfactants: Surfactants can be used to stabilize your compound in solution and prevent precipitation.[2][9][10] They form micelles that can encapsulate the hydrophobic drug molecule, keeping it dispersed in the aqueous medium.[7]

    • Examples: Polysorbate 80 (Tween® 80), Sodium lauryl sulfate (SLS).[11][12]

    • Consideration: As with co-solvents, ensure the surfactant concentration is compatible with your experimental system.

Q3: For my in vivo studies, I need a higher concentration of my analog than what I can achieve with simple pH adjustment or co-solvents. What are the more advanced formulation strategies I should consider?

A3: Moving from early-stage in vitro experiments to in vivo studies often requires more sophisticated formulation approaches to achieve the desired dosing concentrations and bioavailability.

• Salt Formation: This is one of the most effective and widely used strategies for increasing the solubility and dissolution rate of ionizable drugs.[13][14][15][16]

  • Why it Works: By reacting your basic 2-(2,3-dihydro-1H-indol-1-yl)ethanamine analog with an acid, you form a salt.[14] Pharmaceutical salts are ionic and often have significantly higher aqueous solubility than the free base form.[13][17]

  • Experimental Workflow: A salt screen should be performed by reacting the free base with a variety of pharmaceutically acceptable acids (e.g., hydrochloride, mesylate, tartrate, citrate) and evaluating the resulting salts for solubility, crystallinity, and stability. An example study showed a ~40-fold improvement in water solubility for a drug candidate after forming hydrochloride and hippurate salts.[13]

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing your compound in a carrier matrix at a molecular level, resulting in an amorphous (non-crystalline) form.[18][19]

  • Scientific Rationale: The crystalline lattice energy of a solid must be overcome for it to dissolve. By converting your compound to a higher-energy amorphous state, this energy barrier is removed, leading to enhanced solubility and faster dissolution.[18][19]

  • Common Preparation Methods:

    • Solvent Evaporation: Dissolving both the drug and a carrier (typically a polymer) in a common solvent, followed by evaporation of the solvent.[1]

    • Hot Melt Extrusion: Mixing the drug and carrier and then heating them to form a melt that is then extruded and cooled.[5]

• Nanosuspensions: This approach focuses on reducing the particle size of your drug to the nanometer range.[20][21][22]

  • Mechanism of Action: Decreasing the particle size dramatically increases the surface area available for dissolution, which, according to the Noyes-Whitney equation, leads to a faster dissolution rate.[23][24]

  • Key Advantage: This is a valuable technique for compounds that are poorly soluble in both aqueous and organic media.[20] Nanosuspensions can be prepared by methods such as media milling or high-pressure homogenization.[23][25]

• Prodrug Approach: This involves chemically modifying your analog to create a more soluble derivative (a prodrug) that, once administered, is converted back to the active parent drug in vivo.[26][27][28][29][30]

  • Strategic Application: A hydrophilic moiety, such as a phosphate or an amino acid, can be temporarily attached to your molecule to improve its aqueous solubility.[27] This is a powerful but more resource-intensive strategy often employed when other formulation approaches fail.

Decision-Making Workflow for Solubility Enhancement

To assist in selecting the appropriate strategy, the following workflow diagram illustrates a logical progression from simple to more complex techniques.

Caption: A stepwise decision guide for addressing solubility issues.

Experimental Protocols

Protocol 1: pH-Dependent Solubility Assessment

This protocol provides a basic framework for evaluating the impact of pH on the solubility of your basic analog.

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 2 to 8 (e.g., citrate buffers for pH 2-6, phosphate buffers for pH 6-8).

• Sample Preparation: Add an excess amount of your solid compound to a known volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present to achieve saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Separation: Separate the undissolved solid from the solution. This is critical and is best achieved by centrifugation followed by filtering the supernatant through a 0.22 µm filter to remove any remaining fine particles.

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a suitable analytical method, such as HPLC-UV or LC-MS.

• Data Analysis: Plot the measured solubility (e.g., in µg/mL or mM) against the pH of the buffer. This will generate a pH-solubility profile for your compound.

Protocol 2: Preparation of an Amorphous Solid Dispersion via Solvent Evaporation

This is a lab-scale method to quickly assess the feasibility of ASDs.[1]

• Component Selection: Choose a suitable polymer carrier (e.g., PVP K30, HPMC, or Soluplus®).

• Solvent Selection: Identify a volatile solvent in which both your compound and the chosen polymer are soluble (e.g., methanol, ethanol, or acetone).

• Dissolution: Dissolve a defined ratio of your drug and the polymer (e.g., 1:1, 1:3, 1:5 by weight) in the selected solvent to create a clear solution.

• Solvent Evaporation: Remove the solvent under vacuum using a rotary evaporator. This should be done relatively quickly to prevent the drug from crystallizing out of the solution as the solvent is removed.

• Drying: Further dry the resulting solid film/powder in a vacuum oven at a moderate temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Characterization: The resulting solid should be characterized to confirm its amorphous nature (e.g., using Powder X-Ray Diffraction (PXRD) which will show a halo pattern for amorphous material instead of sharp peaks) and then tested for its dissolution behavior compared to the crystalline drug.

Data Summary: Expected Solubility Enhancement

The following table summarizes the typical fold-increase in solubility that can be expected from various techniques. These are general estimates, and the actual improvement will be highly dependent on the specific compound.

Technique	Typical Fold-Increase in Apparent Solubility	Primary Mechanism	Considerations
pH Adjustment	2 - 100+	Ionization of the drug molecule	Only for ionizable drugs; potential for precipitation if pH changes.
Co-solvents	2 - 50	Reduction of solvent polarity	Potential for in vivo precipitation upon dilution; solvent toxicity.
Salt Formation	10 - 1000	High aqueous solubility of the ionic salt form	Requires a suitable counter-ion; stability of the salt form.[13]
Amorphous Solid Dispersions	10 - 100+	Elimination of crystal lattice energy	Physical stability (recrystallization); selection of an appropriate carrier.[19]
Nanosuspensions	5 - 50	Increased surface area for dissolution	Physical stability (particle growth); requires specialized equipment.
Prodrugs	10 - 1000+	Covalent modification to a more soluble entity	Requires chemical synthesis; relies on in vivo cleavage to the active drug.[27]

Conclusion

Overcoming the poor solubility of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine analogs is a multi-faceted challenge that can be systematically addressed. By understanding the physicochemical properties of your specific analog and applying the principles outlined in this guide, you can select the most appropriate strategy to enhance solubility. We recommend a tiered approach, starting with simpler methods like pH and co-solvent adjustments before progressing to more complex formulation technologies such as salt formation or amorphous solid dispersions. Each experiment should be guided by a clear understanding of the underlying scientific principles to ensure robust and reproducible results.

References

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• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. Available at: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Journal of Pharmaceutical Negative Results. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. ACS Omega - ACS Publications. Available at: [Link]

• IMPROVING THE METHODS OF SOLUBILITY AND DRUG DESIGN IN A PRODRUG. Journal of Harmonized Research in Pharmacy. Available at: [Link]

• EUDRATEC® SoluFlow: Free-flowing amorphous solid dispersions for enhanced drug solubility. Evonik - YouTube. Available at: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central. Available at: [Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC - PubMed Central. Available at: [Link]

• (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• Exploring hydrophilic 2,2-di(indol-3-yl)ethanamine derivatives against Leishmania infantum. PLOS ONE. Available at: [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Available at: [Link]

• Nanosuspension: An approach to enhance solubility of drugs. PMC - NIH. Available at: [Link]

• Salt formation to improve drug solubility. PubMed. Available at: [Link]

• PH and Solvent Effect on Drug Solubility. SlideShare. Available at: [Link]

• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PMC - PubMed Central. Available at: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available at: [Link]

• (PDF) Study of pH-dependent drugs solubility in water. ResearchGate. Available at: [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. MDPI. Available at: [Link]

• Nanosuspension Technology for Delivery of Poorly Soluble Drugs and Its Applications: A Review. International Journal of Pharmaceutical Sciences and Nanotechnology (IJPSN). Available at: [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. WJBPHS. Available at: [Link]

• Pharmaceutical Salts Optimization of Solubility or Even More?. CHEManager International. Available at: [Link]

• Amorphous solid dispersions for enhanced drug solubility and stability. Malvern Panalytical. Available at: [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. ResearchGate. Available at: [Link]

• Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. NIH. Available at: [Link]

• Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug. ResearchGate. Available at: [Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. Available at: [Link]

• 2-(2,3-Dihydro-1H-indol-3-yl)ethan-1-amine. PubChem. Available at: [Link]

• Cosolvents and Surfactants as Potential Vehicles or Co-vehicles in Nevirapine Liquid Formulation: Pharmacokinetics Study. Acta Scientific. Available at: [Link]

• pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. PMC - NIH. Available at: [Link]

• SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Prodrug strategies to overcome poor water solubility. PubMed. Available at: [Link]

• The Development of Nanosuspension Formulations for Poorly Soluble Drugs. YouTube. Available at: [Link]

• Exp. 11 The influence of pH on solubility in water Theory:. Mansoura University. Available at: [Link]

• Exploring 2-(2-Methyl-1H-indol-3-yl)ethanamine: A Key Pharmaceutical Intermediate. LinkedIn. Available at: [Link]

• (PDF) Principles of Salt Formation. ResearchGate. Available at: [Link]

• The effect of cosolvents and surfactants on the aqueous solubility of irbesartan. African Journal of Biotechnology. Available at: [Link]

• A mini review on nanosuspension drug delivery system : An innovative approach for poorly aqueous soluble drugs. PharmaTutor. Available at: [Link]

• Ph and Solubility of Drugs. YouTube. Available at: [Link]

• Pharmaceutical salts: a formulation trick or a clinical conundrum?. Australian Prescriber. Available at: [Link]

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Molecular Pharmaceutics - ACS Publications. Available at: [Link]

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Technical Support Center: Scaling Up the Synthesis of 2-(indolin-1-yl)ethanamine for Preclinical Studies

This guide provides in-depth technical support for researchers, scientists, and drug development professionals involved in the synthesis of 2-(indolin-1-yl)ethanamine, a crucial building block for various bioactive molecules.[1] We will address common challenges encountered during the scale-up of this synthesis, offering practical troubleshooting advice and answers to frequently asked questions to ensure a robust and reproducible process for preclinical material supply.

I. Overview of the Synthetic Strategy

The most common and scalable approach to synthesizing 2-(indolin-1-yl)ethanamine involves a two-step process:

• N-Alkylation of Indoline: This step involves the reaction of indoline with a protected 2-aminoethyl halide. The use of a protecting group on the primary amine of the ethylamine moiety is critical to prevent side reactions, such as over-alkylation.[2] Common choices for the protected alkylating agent include N-(2-bromoethyl)phthalimide or Boc-2-bromoethylamine.

• Deprotection: The final step is the removal of the protecting group to yield the desired 2-(indolin-1-yl)ethanamine. The choice of deprotection method depends on the protecting group used in the first step.

This two-step approach provides a more controlled synthesis compared to direct alkylation with 2-haloethylamines, which can lead to a mixture of products that are difficult to separate, especially at a larger scale.[2]

II. Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(2-(indolin-1-yl)ethyl)isoindoline-1,3-dione (Phthalimide-Protected Intermediate)

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of indoline (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile, add a base (1.5-2.0 eq). Common bases for this reaction include potassium carbonate (K₂CO₃) or sodium hydride (NaH).

• Addition of Alkylating Agent: Slowly add a solution of N-(2-bromoethyl)phthalimide (1.1-1.2 eq) in the same solvent to the reaction mixture.[3]

• Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting indoline is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into cold water. The product will precipitate out of the solution.

• Purification: Collect the solid product by filtration, wash with water, and then recrystallize from a suitable solvent system like ethanol/water to obtain the pure phthalimide-protected intermediate.

Protocol 2: Deprotection to Yield 2-(indolin-1-yl)ethanamine

Step-by-Step Methodology:

• Reaction Setup: Suspend the 2-(2-(indolin-1-yl)ethyl)isoindoline-1,3-dione (1.0 eq) in a solvent such as ethanol or methanol.

• Addition of Hydrazine: Add hydrazine hydrate (4-5 eq) to the suspension.[4]

• Reaction Monitoring: Reflux the reaction mixture and monitor the disappearance of the starting material by TLC or HPLC. The formation of a white precipitate (phthalhydrazide) is an indicator of reaction progression.

• Work-up: Cool the reaction mixture and filter off the phthalhydrazide precipitate.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or by conversion to a hydrochloride salt. To form the HCl salt, dissolve the crude amine in a suitable solvent like diethyl ether or ethyl acetate and bubble dry HCl gas through the solution, or add a solution of HCl in isopropanol. The precipitated salt can be collected by filtration and washed with a cold solvent.

III. Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in N-alkylation step	1. Incomplete deprotonation of indoline. 2. Degradation of the alkylating agent. 3. Insufficient reaction time or temperature.	1. Use a stronger base like sodium hydride (NaH) or ensure the base (e.g., K₂CO₃) is finely powdered and dry. 2. Add the alkylating agent slowly at a controlled temperature. 3. Monitor the reaction closely by TLC/HPLC and adjust the reaction time and temperature accordingly. A higher temperature (up to 80 °C) can improve the rate of N-alkylation.[5]
Formation of C3-alkylated byproduct	The C3 position of the indoline ring can also be nucleophilic, leading to competitive alkylation.[6]	1. Use a polar aprotic solvent like DMF, which can favor N-alkylation. 2. Employing a stronger base to fully deprotonate the nitrogen can increase the preference for N-alkylation.[7]
Over-alkylation of the product	The primary amine of the product can react with the alkylating agent if a protecting group is not used.	This is primarily avoided by using a protected 2-aminoethyl halide as described in the protocol. If unprotected reagents are used, a large excess of the indoline may favor mono-alkylation but will require extensive purification.
Incomplete deprotection	1. Insufficient amount of hydrazine. 2. Short reaction time.	1. Increase the equivalents of hydrazine hydrate. 2. Ensure the reaction is refluxed for an adequate amount of time, monitoring by TLC/HPLC for the complete disappearance of the starting material.
Difficulty in removing phthalhydrazide byproduct	The phthalhydrazide precipitate can sometimes be gelatinous and difficult to filter.	1. After cooling, dilute the reaction mixture with water to facilitate filtration. 2. Acidifying the filtrate with HCl after initial filtration can sometimes precipitate more of the byproduct.
Product is an oil and difficult to handle/purify	The free amine product can be a viscous oil.	1. Convert the amine to its hydrochloride salt, which is typically a crystalline solid and easier to purify by recrystallization.[8] 2. For larger scales, vacuum distillation of the free base can be an effective purification method.

IV. Frequently Asked Questions (FAQs)

Q1: What is the best choice of protecting group for the 2-aminoethyl moiety?

A1: Both phthalimide and Boc (tert-butyloxycarbonyl) are excellent choices. The phthalimide group is robust and the deprotection with hydrazine is generally high-yielding.[4] However, the removal of the phthalhydrazide byproduct can be cumbersome on a large scale. The Boc group is easily removed under acidic conditions (e.g., trifluoroacetic acid or HCl in an organic solvent), which often results in a cleaner work-up as the byproducts are volatile (isobutylene and CO₂).[8] The choice may depend on the scale of the synthesis and the available purification equipment.

Q2: How can I monitor the progress of the N-alkylation reaction effectively?

A2: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the reaction. A suitable eluent system would be a mixture of hexane and ethyl acetate. The product, being more polar than the starting indoline, will have a lower Rf value. For more quantitative analysis, especially during scale-up, HPLC is recommended.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes. Sodium hydride (if used) is highly flammable and reacts violently with water; it should be handled under an inert atmosphere (nitrogen or argon). Hydrazine hydrate is toxic and a suspected carcinogen; it should be handled in a well-ventilated fume hood with appropriate personal protective equipment.[4] The alkylating agents, such as N-(2-bromoethyl)phthalimide, are lachrymators and should also be handled with care.[9]

Q4: Can I use 2-chloroethylamine hydrochloride directly for the alkylation?

A4: While possible, it is not recommended for a scalable and controlled synthesis. Direct alkylation with 2-chloroethylamine hydrochloride often leads to the formation of the desired product along with the bis-alkylated product and other impurities, making purification challenging and reducing the overall yield.[3]

Q5: What is the best method for purifying the final 2-(indolin-1-yl)ethanamine product on a multi-gram scale?

A5: For multi-gram scale purification, conversion to the hydrochloride salt is often the most practical approach. This allows for purification by recrystallization, which is more amenable to larger quantities than column chromatography. After purification of the salt, the free base can be regenerated by treatment with a base (e.g., NaOH or NaHCO₃) and extraction into an organic solvent if required for subsequent steps.

V. Visualizing the Workflow

Synthetic Pathway

Caption: Decision tree for troubleshooting common synthesis issues.

VI. References

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Antiinflammatory Agents. (URL not available)

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. [Link]

• Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols. [Link]

• Reduction of indole compounds to indoline compounds.

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. [Link]

• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. [Link]

• Indole N‐Boc deprotection method development. (URL not available)

• Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. (URL not available)

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Antiinflammatory Agents. (URL not available)

• N-alkylation of indole derivatives.

• Pd-Catalyzed C(sp2)–H olefination: synthesis of N-alkylated isoindolinone scaffolds from aryl amides of amino acid esters. [Link]

• Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. [Link]

• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. [Link]

• Preparation of 1Hydroxyindole Derivatives and a New Route to 2-Substituted Indoles. (URL not available)

• Phthaloylation of amines, hydrazines, and hydrazides by N-substituted phthalimides using recyclable sulfated polyborate. (URL not available)

• SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. (URL not available)

• Dearomative Alkylation-Based Two-Step cis-Diastereoselective Synthesis of Indoline-2,3-Fused Chromans and Tetrahydropyrans. [Link]

• Dual protection of amino functions involving Boc. [Link]

• Protection of amino group as N-phthaly\ derivative using microwave irradiation. (URL not available)

• Nickel-Catalyzed Direct Synthesis of N-Substituted Indoles from Amino Alcohols and Alcohols. [Link]

• Synthesis of [15N]-Cholamine Bromide Hydrobromide. [Link]

• Design and Synthesis of Novel Indole Ethylamine Derivatives as a Lipid Metabolism Regulator Targeting PPARα/CPT1 in AML12 Cells. [Link]

• Process for the cleavage of phthalimides.

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. (URL not available)

• Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones. [Link]

• ChemInform Abstract: Alkylation of Indole with β‐Aroylacrylic Acids and Some Studies on the Alkylated Products. [Link]

• Synthesis of indoles. [Link]

• OXIDATIVE TRANSFORMATION OF 2-FURYLANILINES INTO INDOLIN-3-ONES. (URL not available)

• Deprotection of phthalimide protecting group with hydrazine hydrate. Reagents and reaction conditions. (URL not available)

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Phthalimides [organic-chemistry.org]
• 6. Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. scispace.com [scispace.com]
• 9. CAS 574-98-1: N-(2-Bromoethyl)phthalimide | CymitQuimica [cymitquimica.com]

Technical Support Center: Indol-3-yl Acetic Acid (IAA) Reactions

A Troubleshooting Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Synthesis of Indol-3-yl Acetic Acid

The chemical synthesis of IAA, while well-established, can present several challenges that impact yield and purity. This section addresses common problems encountered during synthesis, particularly focusing on the widely used Fischer indole synthesis.

FAQ 1: Low or No Yield in Fischer Indole Synthesis

Question: I am attempting to synthesize an IAA derivative using the Fischer indole synthesis from a substituted phenylhydrazone and a ketone/aldehyde, but I am getting a very low yield or no desired product. What could be the cause?

Answer: The Fischer indole synthesis is a powerful method for creating the indole ring system, but its success is highly sensitive to reaction conditions.[1] Several factors could be contributing to the low yield:

• Inappropriate Acid Catalyst: The choice and strength of the acid catalyst are critical.[1] Both Brønsted acids (e.g., HCl, H₂SO₄, PPA) and Lewis acids (e.g., ZnCl₂, BF₃) can be used, but the optimal catalyst depends on the specific substrates.[1] If the acid is too weak, the key[2][2]-sigmatropic rearrangement may not occur efficiently. Conversely, an overly strong acid or harsh conditions can lead to degradation of the indole ring or unwanted side reactions.[1][3]

• Suboptimal Temperature and Reaction Time: The reaction often requires elevated temperatures to drive the cyclization and ammonia elimination steps.[4] However, excessive heat can cause decarboxylation of the final product or other degradation pathways.[3][5] The reaction time also needs to be optimized; insufficient time will result in incomplete conversion, while prolonged reaction times can increase the formation of byproducts.[1]

• Steric Hindrance: Bulky substituents on either the arylhydrazine or the carbonyl compound can sterically hinder the necessary bond formations, leading to lower yields.

• Side Reactions: The reaction can be plagued by side reactions such as aldol condensations or Friedel-Crafts-type reactions, which consume starting materials and reduce the yield of the desired indole product.[1]

Troubleshooting Steps:

• Catalyst Screening: If using a Brønsted acid, try switching to a Lewis acid, or vice versa. A screen of different acid catalysts and concentrations is often necessary. Polyphosphoric acid (PPA) is often an effective catalyst for this reaction.

• Temperature Optimization: Begin with a moderate temperature and gradually increase it while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Solvent Choice: The polarity of the solvent can influence the reaction. Consider exploring different solvents, such as polar aprotic solvents like DMSO or acetic acid.[4]

• Purification of Starting Materials: Ensure the purity of your phenylhydrazine and carbonyl compound, as impurities can interfere with the reaction.

Diagram: Fischer Indole Synthesis Workflow

Caption: A simplified workflow of the Fischer indole synthesis.

Section 2: Handling, Solubility, and Storage of IAA

Indol-3-yl acetic acid is a crystalline solid that requires careful handling to maintain its stability and ensure accurate concentrations in solution.

FAQ 2: Difficulty Dissolving IAA for Aqueous Solutions

Question: I am having trouble dissolving IAA in water or aqueous buffers for my experiments. It is precipitating out of solution. How can I prepare a stable aqueous stock solution?

Answer: This is a very common issue. IAA is poorly soluble in water and neutral aqueous buffers due to the hydrophobic nature of its indole ring.[2][6] Its solubility is highly pH-dependent.[6]

• Causality: At neutral or acidic pH, the carboxylic acid group of IAA is protonated (-COOH), making the molecule less polar and thus less soluble in water. By increasing the pH to an alkaline level, the carboxylic acid is deprotonated to its carboxylate form (-COO⁻), which is an ion and therefore much more soluble in polar solvents like water.[6]

Protocol for Preparing an Aqueous IAA Stock Solution:

• Weigh the desired amount of IAA powder.

• Add a small volume of a suitable organic solvent like ethanol or DMSO to completely dissolve the IAA powder.[2][7] Use the minimum amount necessary.

• Alternatively, for a more direct aqueous preparation, add a small amount of 1N NaOH dropwise to your aqueous buffer (e.g., PBS) while stirring until the IAA dissolves completely.[2]

• Once dissolved, you can dilute the solution to your final desired concentration with your aqueous buffer.

• Adjust the final pH of the solution to your experimental requirements (e.g., pH 7.2-7.4 for cell culture) using a suitable buffer system, such as a sodium phosphate buffer.[2]

• For sterile applications, filter the final solution through a 0.2 µm filter.[2]

Solvent	Solubility of IAA
Water	Insoluble/Sparingly soluble[8][9]
Ethanol	Soluble (e.g., 50 mg/mL)[8][9]
Methanol	Soluble[8]
DMSO	Soluble[8]
Chloroform	Sparingly soluble[8]
Aqueous solutions (alkaline pH)	Soluble[2][6]

FAQ 3: My IAA solution has changed color and/or lost activity.

Question: I prepared a stock solution of IAA, but after some time in storage, it has turned a pinkish or brownish color, and its effectiveness in my experiments has decreased. What is happening?

Answer: The discoloration and loss of activity are classic signs of IAA degradation. IAA is sensitive to several environmental factors:

• Light Sensitivity: IAA is highly susceptible to photodegradation.[8][10] Exposure to light, especially UV light, can cause it to break down.[11] This is a primary reason for both discoloration and loss of biological activity.

• Oxidation: IAA is incompatible with strong oxidizing agents.[8][10] The indole ring can be oxidized, leading to inactive products.

• Temperature Instability: At elevated temperatures, IAA can undergo decarboxylation, where the carboxylic acid group is lost as CO₂, forming skatole.[3][5] This is particularly a concern when drying the product with heat.[5] In solution, higher temperatures accelerate degradation.

• pH Instability: While alkaline conditions improve solubility, prolonged storage at very high or very low pH can also contribute to degradation.

Best Practices for Storage and Handling:

• Solid IAA: Store solid IAA powder at or below -20°C in a tightly sealed container to protect it from moisture.[8][12] The container should be opaque or stored in the dark.[5][10][12]

• Stock Solutions: Prepare fresh stock solutions whenever possible. If you need to store them, do so in small aliquots at -20°C in amber vials or tubes wrapped in aluminum foil to protect from light.[7][12]

• Avoid Autoclaving: Do not autoclave solutions containing IAA, as this will cause significant degradation.[13][14] Prepare stock solutions with sterile solvents and use sterile filtration for sterilization.[2]

Diagram: IAA Degradation Pathways

Caption: Major degradation pathways for Indol-3-yl Acetic Acid.

Section 3: Troubleshooting in Biological Applications

The efficacy of IAA in biological systems, such as plant tissue culture, is highly dependent on its concentration and stability within the experimental setup.

FAQ 4: Inconsistent or Unexpected Results in Plant Tissue Culture

Question: I am using IAA in my plant tissue culture medium, but I'm seeing inconsistent results, such as poor root formation or excessive callus growth. How can I troubleshoot this?

Answer: Inconsistent results with IAA in plant tissue culture are often linked to issues with its effective concentration.

• Concentration is Key: The biological effect of IAA is highly dose-dependent. Too little IAA may not induce the desired response (e.g., root initiation), while too much can be inhibitory or toxic, leading to abnormal growth like excessive callus formation or stunted shoot development.[15]

• Degradation in Media: As previously discussed, IAA is not very stable in liquid or agar-solidified culture media, especially when exposed to light in the growth chamber.[14][16] This means the effective concentration of IAA can decrease over the course of an experiment, leading to variable results.

• Interaction with Other Hormones: The response of plant tissues to IAA is also influenced by the presence and ratio of other plant hormones, particularly cytokinins. The auxin-to-cytokinin ratio is a critical determinant of whether cells will differentiate into roots, shoots, or proliferate as an undifferentiated callus.[17]

• pH of the Medium: The pH of the culture medium can affect the stability of IAA and its uptake by the plant tissues.[13]

Experimental Protocol for Optimization:

• Dose-Response Curve: Perform a dose-response experiment by testing a range of IAA concentrations (e.g., from 0.1 mg/L to 10 mg/L) to determine the optimal concentration for your specific plant species and desired outcome.

• Minimize Light Exposure: If possible, store your culture vessels in a way that minimizes direct light exposure to the medium. Some researchers wrap the lower portion of the culture vessels in aluminum foil.[7]

• Replenish Media: For longer-term cultures, consider replenishing the medium periodically to maintain a more stable concentration of IAA.

• Use a More Stable Auxin: If IAA instability is a persistent problem, consider using a more stable synthetic auxin, such as Indole-3-butyric acid (IBA) or α-Naphthaleneacetic acid (NAA), which are known to be more resistant to degradation under tissue culture conditions.[14][16]

• Control the pH: Ensure the pH of your medium is consistent and within the optimal range for your plant species, typically between 5.5 and 6.0.

References

• Benchchem. (n.d.). Troubleshooting guide for "2-(6-methoxy-1H-indol-3-yl)acetic Acid" reactions.
• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure.

• Nobre, M., & Wahid, S. (2023). How to dissolve IAA (3-Indoleacetic acid) for mice administration via IP injection or oral gavage? ResearchGate. Retrieved from [Link]

• Angus Chemical Company. (n.d.). Safe Handling and Storage of Indole-3-acetic Acid (IAA).

• Biology Discussion. (n.d.). Indole-3-Acetic Acid (IAA), and Auxin in Plants | Plant Physiology. Retrieved from [Link]

• Solubility of Things. (n.d.). Indole-3-acetic acid. Retrieved from [Link]

• Park, C. H., et al. (2020). Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. MDPI. Retrieved from [Link]

• Wikipedia. (2023). Indole-3-acetic acid. Retrieved from [Link]

• Flinn Scientific. (2016). Indole-3-acetic Acid Safety Data Sheet (SDS).

• Di Fazio, N., et al. (2024). Insights into IAA Production by the Halotolerant Bacterium Vreelandella titanicae. MDPI. Retrieved from [Link]

• Mohite, B. (2013). Isolation and characterization of indole acetic acid (IAA) producing bacteria from the rhizosphere of wheat (Triticum aestivum) and their effect on plant growth. Journal of Soil Science and Plant Nutrition, 13(1), 1-10.
• Johnson, H. E., & Crosby, D. G. (1966). Indole-3-acetic Acid. Organic Syntheses, 46, 55.
• International Journal of Current Microbiology and Applied Sciences. (2019).

• González, B., et al. (2021). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant. MDPI. Retrieved from [Link]

• Liu, F., et al. (2023). Degradation of indole-3-acetic acid by plant-associated microbes. ResearchGate. Retrieved from [Link]

• Zhang, Y., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. PubMed Central. Retrieved from [Link]

• Nissen, S. J., & Sutter, E. G. (1990). Stability of IAA and IBA in nutrient medium to several tissue culture procedures. HortScience, 25(7), 800-802.
• PlantCell Technology. (2024). Common Tissue Culture Issues And How To Deal With Them (Part 2). plantcelltechnology.com.
• Carl ROTH. (2025). Safety Data Sheet: Indolyl 3-acetic acid.
• Eiceman, G. A., & Karasek, F. W. (1981). Purification of 3-indolylacetic acid by solid phase extraction.
• Canadian Science Publishing. (1969). Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. Canadian Journal of Chemistry, 47(24), 4611-4618.
• Rico-Jiménez, M., et al. (2023). Regulation of indole-3-acetic acid biosynthesis and consequences of auxin production deficiency in Serratia plymuthica. Molecular Microbiology, 119(1), 1-17.
• Daklapack. (2025). How does IAA affect plant tissue culture?. daklapack.com.
• International Journal for Scientific and Development Research. (2019). OPTIMIZATION AND PURIFICATION OF INDOLE ACETIC ACID (IAA) PRODUCED BY RHIZOSPHERIC PSEUDOMONAS SPP. ijsdr.org.
• ResearchGate. (2016). How to avoid Indoleacetic acid solution precipitation?.

• Nissen, S. J., & Sutter, E. G. (1990). Stability of IAA and IBA in Nutrient Medium to Several Tissue Culture Procedures. UNL Digital Commons. Retrieved from [Link]

• Grochowska, M. J. (1968). Photolytic Decarboxylation of Carboxyl-14C-labelled Indol-3yl-acetic Acid in Leaves of the Apple Tree. Journal of Experimental Botany, 19(3), 638-645.
• Negishi, T., et al. (2024). Protocol to synthesize the auxin analog 5-Ph-IAA for conditional protein depletion in C. elegans using the AID2 system. STAR Protocols, 5(1), 102871.
• Alanazi, A. D., et al. (2022). Assessment toxic effects of exposure to 3-indoleacetic acid via hemato-biochemical, hormonal, and histopathological screening in rats. Environmental Science and Pollution Research, 29(46), 70093-70104.
• Koga, J., et al. (1991). Purification and characterization of indolepyruvate decarboxylase. A novel enzyme for indole-3-acetic acid biosynthesis in Enterobacter cloacae. Journal of Biological Chemistry, 266(21), 13739-13744.
• Association for Biology Laboratory Education. (n.d.). Chapter 9 Plant Tissue Culture Techniques. ableweb.org.
• ResearchGate. (n.d.). Stability of IAA and IBA in Nutrient Medium to Several Tissue Culture Procedures.
• ResearchGate. (n.d.). Positive and negative control experiments of IAA immunofluorescence on....
• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. organic-chemistry.org.
• Ramírez-Mendiola, F., et al. (2024). Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects. International Journal of Molecular Sciences, 25(13), 7029.
• Save My Exams. (2025). Indoleacetic Acid (IAA). savemyexams.com.
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis. alfa-chemistry.com.

• Epistemeo. (2011, November 15). The Fischer Indole synthesis: reaction mechanism tutorial [Video]. YouTube. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine and Tryptamine

This guide provides an in-depth, objective comparison of the biological activities of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, also known as 2,3-dihydrotryptamine, and its unsaturated parent compound, tryptamine. This document is intended for researchers, scientists, and professionals in the field of drug development and neuroscience seeking to understand the structure-activity relationships and pharmacological nuances between these two indoleamines.

Introduction: Structural Analogs with Distinct Pharmacological Profiles

Tryptamine, a naturally occurring monoamine alkaloid found in plants, fungi, and animals, serves as a foundational scaffold for a wide array of psychoactive compounds and neurotransmitters, including serotonin and melatonin.[1] Its biological activity is primarily mediated through its interaction with serotonin (5-HT) receptors, particularly the 5-HT2A subtype, which is responsible for its characteristic hallucinogenic effects.[2]

2-(2,3-dihydro-1H-indol-1-yl)ethanamine represents a structural analog of tryptamine where the C2-C3 double bond of the indole ring has been saturated. This seemingly minor modification—the hydrogenation of the pyrrole ring—profoundly alters the molecule's conformational flexibility and electronic properties, leading to a distinct pharmacological profile. Understanding these differences is crucial for the rational design of novel therapeutic agents targeting the serotonergic system.

Chemical Structures

Comparative Biological Activity: The Critical Role of the Indole Double Bond

The defining structural difference between tryptamine and 2,3-dihydrotryptamine—the C2-C3 double bond within the indole ring—is the primary determinant of their differing biological activities. The aromaticity of the indole nucleus in tryptamine is crucial for its high-affinity interactions with various serotonin receptor subtypes.

Tryptamine: A Broad-Spectrum Serotonergic Agonist

Tryptamine and its derivatives are known to interact with a variety of serotonin receptors.[1] They are classified as serotonergic hallucinogens, with their psychoactive effects primarily attributed to their agonist activity at the 5-HT2A receptor.[2] Tryptamine itself acts as an agonist at multiple 5-HT receptors and also at trace amine-associated receptors (TAARs).[1]

The hallucinogenic properties of many tryptamines are correlated with their binding affinity for the 5-HT2A receptor.[1] In addition to its central nervous system effects, tryptamine produced by gut bacteria can activate 5-HT4 receptors in the gastrointestinal tract, regulating motility.[1]

2-(2,3-dihydro-1H-indol-1-yl)ethanamine: A Attenuated Profile

The reduced receptor affinity of 2,3-dihydrotryptamine suggests a generally attenuated pharmacological profile compared to tryptamine. The saturation of the pyrrole ring disrupts the planarity and aromaticity of the indole system, which are likely key features for recognition and high-affinity binding at serotonin receptors. This structural change would be expected to impact its functional activity as well, likely resulting in lower potency and efficacy as a serotonin receptor agonist. Further research is warranted to fully characterize the functional consequences of this reduced binding affinity.

Tabular Summary of Comparative Data

Feature	Tryptamine	2-(2,3-dihydro-1H-indol-1-yl)ethanamine	Reference(s)
Chemical Structure	Contains an indole ring with a C2-C3 double bond.	Contains a 2,3-dihydroindole (indoline) ring.	N/A
Serotonin Receptor Affinity	Established agonist at multiple 5-HT receptors.	50% decrease in affinity at rat fundus serotonin receptors compared to tryptamine.	[3]
Primary Mechanism of Action	5-HT receptor agonism, particularly 5-HT2A.	Presumed to be a weaker 5-HT receptor agonist.	[2]
Psychoactive Effects	Hallucinogenic.	Expected to be significantly reduced or absent.	N/A

Signaling Pathways and Experimental Workflows

The interaction of tryptamine with the 5-HT2A receptor initiates a cascade of intracellular signaling events. A simplified representation of this pathway is depicted below. Given its reduced affinity, 2,3-dihydrotryptamine would be expected to activate this pathway less efficiently.

Caption: Simplified 5-HT2A receptor signaling pathway activated by tryptamine.

To empirically determine and compare the biological activities of these two compounds, a series of well-established experimental workflows would be employed.

Caption: Experimental workflow for comparing the biological activity of tryptamine analogs.

Experimental Protocols

Radioligand Displacement Assay for 5-HT Receptor Affinity

This protocol is designed to determine the binding affinity (Ki) of test compounds for a specific serotonin receptor subtype by measuring their ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the human 5-HT receptor of interest (e.g., 5-HT2A).

• Radioligand (e.g., [3H]ketanserin for 5-HT2A).

• Test compounds: Tryptamine and 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• 96-well filter plates and vacuum manifold.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.

• In a 96-well plate, add the cell membranes, radioligand (at a concentration near its Kd), and either a test compound dilution or buffer (for total binding).

• To determine non-specific binding, add a high concentration of a known unlabeled ligand in separate wells.

• Incubate the plate at room temperature for a specified time to reach equilibrium.

• Rapidly filter the contents of the plate through the filter mat using a vacuum manifold and wash with ice-cold assay buffer to separate bound from free radioligand.

• Allow the filter mat to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a liquid scintillation counter.

• Calculate the specific binding and plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value from the resulting sigmoidal curve and calculate the Ki value using the Cheng-Prusoff equation.

In Vitro Functional Assay: cAMP Measurement

This protocol measures the ability of a test compound to act as an agonist or antagonist at a G-protein coupled receptor (GPCR) that modulates adenylyl cyclase activity (e.g., 5-HT1A, which is Gi-coupled and inhibits cAMP production).

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT receptor of interest.

• Forskolin (an adenylyl cyclase activator).

• Test compounds: Tryptamine and 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

• cAMP assay kit (e.g., HTRF, ELISA, or bioluminescent reporter assay).

• Cell culture medium and reagents.

Procedure:

• Seed the cells in a 96-well plate and incubate overnight.

• Replace the medium with a stimulation buffer containing a phosphodiesterase inhibitor.

• Add serial dilutions of the test compounds to the wells.

• For Gi-coupled receptors, stimulate the cells with forskolin to induce cAMP production.

• Incubate for a specified time at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen assay kit.

• Plot the cAMP concentration against the logarithm of the test compound concentration to generate a dose-response curve.

• Determine the EC50 (potency) and Emax (efficacy) values for each compound.

Conclusion

The saturation of the C2-C3 double bond in the indole ring of tryptamine to form 2-(2,3-dihydro-1H-indol-1-yl)ethanamine significantly reduces its affinity for serotonin receptors. This structural modification disrupts the aromaticity of the indole nucleus, which is a key determinant of high-affinity binding. Consequently, 2,3-dihydrotryptamine is expected to exhibit a markedly attenuated pharmacological profile compared to its unsaturated counterpart. Further comprehensive studies are necessary to fully elucidate the receptor binding profile and functional activity of 2,3-dihydrotryptamine at various serotonin receptor subtypes. This knowledge will contribute to a deeper understanding of the structure-activity relationships of tryptamine derivatives and aid in the design of novel serotonergic ligands with tailored pharmacological properties.

References

• Tryptamine - Wikipedia. [Link]

• The hallucinogenic world of tryptamines: an updated review - PubMed. [Link]

• 2-(2,3-Dihydro-1H-indol-3-yl)ethan-1-amine | C10H14N2 | CID 12655251 - PubChem. [Link]

• Tryptamine | C10H12N2 | CID 1150 - PubChem. [Link]

• Receptor binding profiles and behavioral pharmacology of ring-substituted N,N-diallyltryptamine analogs - Cell and Regenerative Biology. [Link]

• 2,3-dihydro and carbocyclic analogues of tryptamines: interaction with serotonin receptors. [Link]

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• 3. 2,3-dihydro and carbocyclic analogues of tryptamines: interaction with serotonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of Novel 2-(Indolin-1-yl)ethanamine Analogs Against Established Inhibitors of Monoamine Oxidase B and Dopamine D2 Receptors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the development of potent and selective inhibitors for key enzymes and receptors remains a cornerstone of therapeutic advancement for neurodegenerative and psychiatric disorders. This guide provides a detailed comparative analysis of a promising class of emerging compounds, 2-(indolin-1-yl)ethanamine analogs, against well-established inhibitors of Monoamine Oxidase B (MAO-B) and Dopamine D2 (D2) receptors. By examining experimental data, this document aims to offer researchers and drug developers critical insights into the potential of these novel analogs as next-generation therapeutic agents.

Introduction: The Therapeutic Promise of Indole-Based Scaffolds

The indole nucleus is a versatile heterocyclic scaffold that is a fundamental component of numerous biologically active compounds.[1] Its structural resemblance to endogenous signaling molecules has made it a privileged structure in medicinal chemistry, leading to the development of drugs with a wide range of pharmacological activities.[1] The 2-(indolin-1-yl)ethanamine framework, in particular, has garnered significant attention for its potential to interact with key targets in the central nervous system (CNS), including monoamine oxidases and dopamine receptors.

Monoamine Oxidase B (MAO-B) is a critical enzyme responsible for the degradation of dopamine, a neurotransmitter essential for motor control and cognitive functions.[2] Inhibition of MAO-B elevates dopamine levels in the brain, representing a key therapeutic strategy for conditions such as Parkinson's disease.[2] Similarly, the Dopamine D2 receptor is a primary target for antipsychotic medications used in the treatment of schizophrenia and other psychotic disorders.[3]

This guide will delve into a comparative analysis of novel indole-based compounds, specifically 2-(indolin-1-yl)ethanamine analogs, against the established clinical inhibitors selegiline, rasagiline (for MAO-B), and haloperidol (for D2 receptors). We will explore their inhibitory potency, selectivity, and mode of action, supported by experimental data and detailed protocols.

Comparative Analysis of MAO-B Inhibition

Recent studies have highlighted the potential of indole-based compounds as highly potent and selective MAO-B inhibitors. A comparative analysis of these novel analogs against clinically approved drugs reveals significant advantages in terms of both efficacy and safety profile.

Quantitative Comparison of Inhibitory Potency and Selectivity

The following table summarizes the in vitro inhibitory activity (IC50) and selectivity of representative novel indole-based inhibitors in comparison to established MAO-B inhibitors.

Compound	Type	MAO-B IC50 (µM)	MAO-A IC50 (µM)	Selectivity Index (SI) for MAO-B	Mode of Inhibition	Reference
Compound 8a	Novel Indole-based	0.02	>73	>3649	Competitive	[2]
Compound 8b	Novel Indole-based	0.03	>98	>3278	Competitive	[2]
Compound 7b	Novel Indole-based	0.33	>100	>305	Not specified	[2]
Compound 8e	Novel Indole-based	0.45	>99	>220	Not specified	[2]
Selegiline	Existing (Irreversible)	0.007	Not specified	Not specified	Irreversible	[4]
Rasagiline	Existing (Irreversible)	0.014	>0.7	>50	Irreversible	[2][4]
Safinamide	Existing (Reversible)	0.08	Not specified	Not specified	Reversible	[4]

Data for novel indole-based compounds sourced from Elsherbeny et al., 2021.[2] Data for existing inhibitors sourced from various publications.[4]

Key Insights from the Comparative Data

The experimental data reveals several compelling advantages of the novel indole-based MAO-B inhibitors:

• Enhanced Potency: Compounds 8a and 8b exhibit IC50 values in the low nanomolar range, demonstrating potency that is comparable to or even exceeds that of existing irreversible inhibitors like selegiline and rasagiline.[2][4]

• Superior Selectivity: The selectivity indices for compounds 8a and 8b are remarkably high, indicating a significantly lower potential for off-target effects related to MAO-A inhibition compared to rasagiline.[2] This is a critical factor in minimizing side effects such as the "cheese effect" associated with non-selective MAO inhibitors.

• Competitive and Reversible Inhibition: The competitive mode of action of compounds 8a and 8b suggests they bind reversibly to the active site of MAO-B.[2] This presents a potential safety advantage over irreversible inhibitors, where prolonged inhibition can lead to compensatory mechanisms.

Comparative Analysis of Dopamine D2 Receptor Affinity

While direct comparative studies of 2-(indolin-1-yl)ethanamine analogs against haloperidol are emerging, the broader class of indole derivatives has shown significant promise as dopamine D2 receptor ligands.

Affinity Profile of Indole Derivatives at Dopamine Receptors

Several studies have explored the affinity of various indole-based compounds for dopamine D2 and D3 receptors. For instance, a series of indole, 7-azaindole, benzofuran, and benzothiophene compounds structurally related to classical D2-like dopamine receptor antagonists have been evaluated.[5] Two specific compounds, 4-(4-iodophenyl)-1-((4-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol (6 ) and 4-(4-iodophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol (7 ), demonstrated high affinity and selectivity for D2 versus D3 receptors.[5]

While a direct IC50 or Ki comparison with haloperidol from the same study is not available, the therapeutic potency of many antipsychotic drugs, including haloperidol, is known to correlate with their affinity for D2 receptors.[6] Haloperidol exhibits high affinity for D2 receptors, and novel indole-based compounds with comparable or improved affinity and selectivity profiles represent promising avenues for the development of new antipsychotic agents with potentially fewer side effects.[3][6]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed methodologies for the key experiments are provided below.

Synthesis of 2-(Indolin-1-yl)ethanamine Analogs

A general procedure for the synthesis of indole derivatives involves a multi-step process. For example, to synthesize N-substituted indole derivatives, C-N bond formation between an aryl halide and a 2-phenyl-1H-indole can be conducted, followed by the introduction of a 2-aminoethyl group at the 3-position of the indole ring via a three-step process.[7]

General Synthetic Scheme:

Caption: General synthetic workflow for 2-(indol-3-yl)ethanamine analogs.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

The inhibitory activity of the synthesized compounds against human MAO-A and MAO-B can be determined using a fluorometric assay.[2]

Step-by-Step Protocol:

• Preparation: Prepare stock solutions of MAO-A and MAO-B enzymes, substrates (e.g., kynuramine for MAO-A, benzylamine for MAO-B), and test compounds in an appropriate buffer.

• Incubation with Inhibitor: In a 96-well black microplate, add the test compound solution at various concentrations. Then, add the MAO-A or MAO-B enzyme solution to each well.

• Pre-incubation: Incubate the plate for 10 minutes at 37°C to allow for the interaction between the inhibitor and the enzyme.[2]

• Initiation of Reaction: Initiate the enzymatic reaction by adding the respective substrate to each well.

• Incubation: Incubate the plate for 20 minutes at 37°C.[2]

• Termination: Terminate the reaction by adding 2 N NaOH.[2]

• Data Analysis: Measure the fluorescence using a fluorometric plate reader. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the inhibition percentage against the logarithm of the inhibitor concentration.[2]

Caption: Workflow for the in vitro MAO inhibition fluorometric assay.

Dopamine D2 Receptor Binding Assay

The affinity of the compounds for the dopamine D2 receptor can be determined through a radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human dopamine D2 receptor.

• Assay Setup: In a 96-well plate, add a buffer solution, the test compound at various concentrations, and a radioligand (e.g., [³H]-Spiperone).

• Incubation: Add the prepared cell membranes to initiate the binding reaction and incubate at room temperature.

• Filtration: Terminate the binding by rapid filtration through a glass fiber filter to separate the bound and free radioligand.

• Washing: Wash the filters to remove any non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Determine the Ki values by analyzing the competition binding data using appropriate software.

Caption: Workflow for the dopamine D2 receptor radioligand binding assay.

Conclusion

The comparative analysis presented in this guide underscores the significant potential of 2-(indolin-1-yl)ethanamine analogs as a new generation of CNS-active agents. The novel indole-based MAO-B inhibitors demonstrate superior potency and selectivity compared to existing therapies, with the added advantage of a reversible mode of action. While further direct comparative studies are needed for dopamine D2 receptor affinity, the initial findings for related indole structures are promising.

The detailed experimental protocols provided herein offer a framework for researchers to validate and expand upon these findings. The continued exploration of the structure-activity relationships of 2-(indolin-1-yl)ethanamine analogs is warranted and holds the promise of delivering novel therapeutics with improved efficacy and safety profiles for a range of neurological and psychiatric disorders.

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In Vivo Validation of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Activity: A Comparative Guide for Preclinical Researchers

This guide provides a comprehensive framework for the in vivo validation of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, a novel compound with a core structure suggestive of significant neuromodulatory potential. Due to the limited direct biological data on this specific molecule, this document outlines a rational, evidence-based approach for its evaluation based on the well-established activities of structurally related indole derivatives. We will focus on two high-probability therapeutic areas: modulation of the serotonergic system for potential antidepressant and anxiolytic effects, and inhibition of monoamine oxidase (MAO) for neuroprotective applications, particularly in the context of Parkinson's disease.

This guide is intended for researchers, scientists, and drug development professionals. It offers detailed experimental protocols, a comparative analysis with established therapeutics, and the scientific rationale behind the proposed validation strategies.

Part 1: Unveiling Therapeutic Potential Through Structural Analogy

The indole-ethanamine scaffold is a privileged structure in neuropharmacology, forming the backbone of numerous endogenous neurotransmitters and synthetic drugs. The structural similarity of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine to key neuroactive molecules provides a strong basis for hypothesizing its biological targets.

Hypothesis 1: Serotonergic System Modulation

The indole core is isosteric with the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). Many indole derivatives interact with various serotonin receptors, acting as agonists, antagonists, or selective reuptake inhibitors (SSRIs).[1][2] These interactions are central to the treatment of depression and anxiety disorders.[3][4] Therefore, it is plausible that 2-(2,3-dihydro-1H-indol-1-yl)ethanamine modulates serotonergic neurotransmission.

Hypothesis 2: Monoamine Oxidase (MAO) Inhibition

Indole-based structures are also present in a class of enzymes known as monoamine oxidases (MAO-A and MAO-B), which are responsible for the degradation of monoamine neurotransmitters, including dopamine and serotonin.[5][6] Inhibition of MAO-B is a clinically validated strategy for increasing dopamine levels in the brain, offering symptomatic relief and potential neuroprotection in Parkinson's disease.[7] Several known MAO inhibitors feature an indole-like core.

The following sections will detail the in vivo methodologies to test these hypotheses, providing a direct comparison with established drugs in each class.

Part 2: In Vivo Validation for Antidepressant and Anxiolytic Activity

To investigate the potential of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine as a modulator of the serotonergic system, we propose a battery of well-validated behavioral tests in mice that are sensitive to both anxiolytic and antidepressant compounds.

Experimental Workflow: Behavioral Phenotyping

Workflow for assessing antidepressant and anxiolytic activity.

Animal Model: C57BL/6 Mice

C57BL/6 mice are a widely used inbred strain for behavioral neuroscience research due to their well-characterized behavioral phenotypes and sensitivity to anxiolytic and antidepressant drugs.

Experimental Protocols

The EPM test is a widely accepted model for assessing anxiety-like behavior in rodents, based on their innate aversion to open and elevated spaces.[8][9]

• Apparatus: A plus-shaped maze raised 50-80 cm from the floor, with two open arms and two enclosed arms.[9][10]

• Procedure:

  • Acclimate mice to the testing room for at least 30 minutes prior to the test.[9]

  • Place the mouse in the center of the maze, facing a closed arm.[8]

  • Allow the mouse to explore the maze for a 5-10 minute session.[9]

  • Record the time spent in the open arms and the number of entries into the open and closed arms using an automated tracking system.

• Rationale: Anxiolytic compounds are expected to increase the time spent in and the number of entries into the open arms, reflecting a reduction in anxiety.

The FST is a common screening tool for antidepressant drugs, based on the principle that rodents will adopt an immobile posture after an initial period of struggling when placed in an inescapable container of water.[11][12]

• Apparatus: A transparent cylinder (e.g., 20 cm height, 17 cm diameter) filled with water (23-25°C) to a depth of 13-15 cm.[11][13]

• Procedure:

  • Gently place the mouse into the cylinder of water.[14]

  • The test duration is typically 6 minutes.[11]

  • Record the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of any movement other than that required to keep the head above water.

• Rationale: Antidepressant compounds are known to reduce the duration of immobility, suggesting an increase in active coping strategies.[13]

Comparative Analysis

The performance of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine should be compared against a vehicle control and a clinically relevant positive control, such as the SSRI fluoxetine.

Compound	Dose Range (Mice)	Expected Outcome (EPM)	Expected Outcome (FST)
Vehicle	N/A	Baseline anxiety levels	Baseline immobility time
2-(2,3-dihydro-1H-indol-1-yl)ethanamine	To be determined	Increased time in open arms	Decreased immobility time
Fluoxetine	10-20 mg/kg, i.p.	Increased time in open arms	Decreased immobility time

Part 3: In Vivo Validation for Neuroprotective Activity (MAO-B Inhibition)

To explore the potential of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine as a neuroprotective agent via MAO-B inhibition, the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)-induced mouse model of Parkinson's disease is the gold standard.

Signaling Pathway: MPTP-Induced Neurotoxicity

Simplified pathway of MPTP-induced dopaminergic neurotoxicity.

Animal Model: C57BL/6 Mice

C57BL/6 mice are particularly susceptible to the neurotoxic effects of MPTP, making them the preferred strain for this model.[15]

Experimental Protocol

This model recapitulates key pathological features of Parkinson's disease, including the loss of dopaminergic neurons in the substantia nigra.[16][17]

• Procedure:

  • Administer MPTP hydrochloride (e.g., 20 mg/kg, i.p.) four times at 2-hour intervals on a single day.[18]

  • The test compound (or vehicle/positive control) can be administered prior to and/or following MPTP administration to assess its protective or restorative effects.

  • Behavioral assessments (e.g., rotarod, open field test) can be performed to evaluate motor deficits.

  • At the end of the study (e.g., 7-21 days post-MPTP), brains are harvested for neurochemical and immunohistochemical analysis.

• Endpoints:

  • Neurochemical: Measurement of dopamine and its metabolites in the striatum using high-performance liquid chromatography (HPLC).

  • Immunohistochemical: Staining for tyrosine hydroxylase (TH), a marker for dopaminergic neurons, in the substantia nigra and striatum to quantify neuronal loss.

• Rationale: A neuroprotective compound is expected to attenuate the MPTP-induced reduction in striatal dopamine levels and the loss of TH-positive neurons.

Comparative Analysis

The efficacy of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine should be benchmarked against a vehicle control and established MAO-B inhibitors like rasagiline or safinamide.

Compound	Dose Range (Mice)	Expected Outcome (Striatal Dopamine)	Expected Outcome (TH+ Neuron Count)
Vehicle + MPTP	N/A	Significant reduction	Significant reduction
2-(2,3-dihydro-1H-indol-1-yl)ethanamine + MPTP	To be determined	Attenuation of dopamine depletion	Attenuation of neuronal loss
Rasagiline + MPTP	0.5-2 mg/kg, i.p.	Significant attenuation of dopamine depletion[5]	Significant attenuation of neuronal loss
Safinamide + MPTP	10-30 mg/kg, i.p.	Attenuation of dopamine depletion	Attenuation of neuronal loss[19]

Part 4: Concluding Remarks and Future Directions

The proposed in vivo validation framework provides a robust starting point for characterizing the pharmacological profile of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine. Positive results in the initial behavioral and neurochemical screens would warrant further investigation, including:

• Pharmacokinetic studies: To determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Receptor binding assays: To confirm direct interactions with specific serotonin receptor subtypes or MAO isoforms.

• Safety and toxicology studies: To assess the compound's therapeutic window and potential adverse effects.

By systematically applying these well-established animal models and comparing the results to clinically successful drugs, researchers can efficiently and effectively evaluate the therapeutic potential of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine and guide its future development.

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A Senior Application Scientist's Guide to the Reproducible Synthesis and Biological Evaluation of 2-(indolin-1-yl)ethanamine

For researchers, scientists, and professionals in drug development, the reproducibility of experimental results is the bedrock of scientific advancement. This guide provides an in-depth technical comparison of methodologies for the synthesis and biological testing of 2-(indolin-1-yl)ethanamine, a member of the N-substituted indoline family. While this specific molecule is not extensively documented in publicly accessible literature, this guide leverages established chemical principles and biological assays pertinent to the indoline scaffold to provide a robust framework for its synthesis and evaluation. By explaining the causality behind experimental choices, this document aims to equip researchers with the knowledge to achieve consistent and reliable results.

Part 1: Comparative Synthesis of 2-(indolin-1-yl)ethanamine

The synthesis of 2-(indolin-1-yl)ethanamine can be approached through several routes, primarily centered around the N-alkylation of indoline. The choice of synthetic strategy will impact yield, purity, and scalability, all critical factors for reproducibility.

Synthetic Strategies: A Comparative Overview

The most direct approach to synthesizing 2-(indolin-1-yl)ethanamine is the N-alkylation of indoline with a 2-carbon electrophile bearing a protected amine. A common and effective choice is 2-bromoethylamine hydrobromide, where the amine is protonated, or a Boc-protected variant like N-(2-bromoethyl)phthalimide. The latter is often preferred as the phthalimide group is a stable protecting group that can be removed under specific conditions, preventing side reactions of the primary amine during alkylation.

An alternative, though more circuitous route, involves the N-alkylation of indole followed by reduction of the indole ring to an indoline. This can be advantageous if the starting indole is more readily available or if other functionalities on the ring are desired that are not compatible with the reduction step. However, the additional reduction step adds complexity and potential for yield loss.

Below is a comparison of two plausible synthetic routes:

Parameter	Method A: Direct Alkylation of Indoline	Method B: Alkylation of Indole followed by Reduction
Starting Material	Indoline	Indole
Key Reagents	N-(2-bromoethyl)phthalimide, K₂CO₃, DMF	2-bromoethylamine hydrobromide, NaH, DMF; then Zn dust, H₃PO₄
Number of Steps	2 (Alkylation, Deprotection)	2 (Alkylation, Reduction)
Typical Yields	Moderate to High	Moderate
Key Advantages	More direct, fewer steps.	Useful if starting with indole derivatives.
Potential Challenges	Over-alkylation if reaction conditions are not controlled.	Reduction step can be harsh and may not be compatible with all functional groups.

Diagram of a Recommended Synthetic Workflow

Caption: Recommended two-step synthesis of 2-(indolin-1-yl)ethanamine via direct alkylation of indoline.

Detailed Experimental Protocol for Synthesis (Method A)

This protocol is based on standard N-alkylation procedures for indolines and subsequent deprotection, designed for high reproducibility.

Step 1: Synthesis of N-(2-phthalimidoethyl)indoline

• Reagent Preparation: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add indoline (1.19 g, 10 mmol), N-(2-bromoethyl)phthalimide (2.80 g, 11 mmol), and potassium carbonate (2.76 g, 20 mmol).

• Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF).

• Reaction: Heat the mixture to 80°C and stir for 12 hours. The use of a slight excess of the alkylating agent ensures complete consumption of the starting indoline, while the potassium carbonate acts as a base to deprotonate the indoline nitrogen.

• Work-up: After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water. A precipitate will form.

• Isolation: Collect the solid by vacuum filtration, wash with cold water (3 x 50 mL), and dry under vacuum to yield N-(2-phthalimidoethyl)indoline.

• Purification (Optional but Recommended): Recrystallize the crude product from ethanol to obtain a pure solid.

Step 2: Synthesis of 2-(indolin-1-yl)ethanamine

• Reaction Setup: In a 100 mL round-bottom flask, suspend the N-(2-phthalimidoethyl)indoline (2.92 g, 10 mmol) in 50 mL of ethanol.

• Deprotection: Add hydrazine hydrate (1.0 mL, 20 mmol) to the suspension. The hydrazine performs a nucleophilic acyl substitution to cleave the phthalimide group.

• Reaction: Reflux the mixture for 4 hours. A white precipitate of phthalhydrazide will form.

• Work-up: Cool the reaction mixture to room temperature and add 20 mL of 2M hydrochloric acid. Stir for 30 minutes.

• Isolation of Byproduct: Remove the phthalhydrazide precipitate by filtration.

• Extraction: Concentrate the filtrate under reduced pressure. Add 50 mL of 2M sodium hydroxide to the residue to make it basic (pH > 12), then extract the product with dichloromethane (3 x 50 mL).

• Final Product: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-(indolin-1-yl)ethanamine as an oil.

Part 2: Biological Testing of 2-(indolin-1-yl)ethanamine and its Analogs

Indoline derivatives have been reported to exhibit a range of biological activities, including cytotoxic effects against cancer cells and antimicrobial properties.[1][2][3] A logical starting point for the biological evaluation of 2-(indolin-1-yl)ethanamine would be to screen for these activities.

Potential Biological Targets and Activities

Based on the broader class of indole and indoline compounds, potential biological activities for 2-(indolin-1-yl)ethanamine could include:

• Anticancer Activity: Many N-substituted indolines have shown cytotoxicity against various cancer cell lines.[1] The mechanism often involves the induction of apoptosis.

• Antimicrobial Activity: The indoline scaffold is present in many natural and synthetic compounds with antibacterial and antifungal properties.[2][3]

• Neurological Activity: Due to its structural similarity to neurotransmitters like serotonin and dopamine, there is potential for interaction with receptors in the central nervous system.[4]

Comparative Biological Activity of Related Indoline Derivatives

Compound	Biological Activity	Assay	Reported IC₅₀/MIC	Reference
N-(2-hydroxy-5-nitrophenyl(4'-methylphenyl)methyl)indoline	Cytotoxic (Osteosarcoma)	MTT Assay	~74 µM	[1]
Various sulfonamide-indoline derivatives	Antibacterial (S. aureus)	Broth Dilution	6.25 - 200 µg/mL	[2]
2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one	Antibacterial (MRSA)	MIC Determination	0.98 µg/mL	[3]

Diagram of a Potential Mechanism of Action: Apoptosis Induction

Caption: A simplified pathway for apoptosis induction, a potential mechanism of action for cytotoxic indoline derivatives.

Detailed Protocol for a Cytotoxicity Assay (MTT Assay)

This protocol for an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard method for assessing cell viability and is crucial for determining the cytotoxic potential of a new compound.

• Cell Culture: Plate a human cancer cell line (e.g., HeLa or A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 2-(indolin-1-yl)ethanamine in DMSO (e.g., 10 mM). Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

• Treatment: Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Part 3: Ensuring Reproducibility

In Synthesis:

• Purity of Reagents: The purity of the starting indoline and alkylating agent is paramount. Impurities can lead to side reactions and lower yields.

• Anhydrous Conditions: For reactions involving strong bases like NaH, ensuring anhydrous conditions is critical to prevent quenching of the base.

• Temperature Control: Maintaining a consistent reaction temperature is crucial for controlling the reaction rate and preventing the formation of byproducts.

In Biological Testing:

• Cell Line Authentication: Use authenticated cell lines to ensure consistent biological responses.

• Passage Number: Use cells within a narrow passage number range, as cellular characteristics can change over time in culture.

• Compound Stability: Ensure the stability of the test compound in the assay medium over the incubation period.

• Assay Controls: Always include appropriate positive and negative controls to validate the assay performance.

By carefully controlling these parameters, researchers can enhance the reproducibility of their findings for both the synthesis and biological evaluation of 2-(indolin-1-yl)ethanamine and other novel chemical entities.

References

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A Head-to-Head Comparison of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Derivatives: Modulators of Immune and Neuroinflammatory Pathways

The 2-(2,3-dihydro-1H-indol-1-yl)ethanamine scaffold is a privileged structure in medicinal chemistry, forming the core of a diverse range of biologically active molecules. Its inherent structural features allow for facile modification, leading to derivatives with tailored pharmacological profiles. This guide provides a head-to-head comparison of various derivatives, focusing on their modulatory effects on key biological targets implicated in inflammation, immune response, and neurotransmission. We will delve into their structure-activity relationships, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive resource for this important class of compounds.

Introduction: The Versatility of the Indoline Ethanamine Scaffold

The indoline ring system, a saturated analog of indole, offers a three-dimensional architecture that can be strategically functionalized to interact with a variety of biological targets. The ethanamine side chain provides a crucial basic nitrogen atom, often essential for receptor binding or enzymatic inhibition. This combination has led to the development of derivatives with a wide spectrum of activities, including anti-inflammatory, anti-cancer, and neurological effects. This guide will focus on a comparative analysis of these derivatives in three key areas: modulation of pro-inflammatory cytokine production, inhibition of the immunosuppressive enzyme indoleamine 2,3-dioxygenase 1 (IDO1), and interaction with serotonin receptors.

Comparative Analysis of Derivatives

Modulation of Pro-inflammatory Cytokine Production: The Case of DPIE and its Analogs

A notable example of this scaffold's potential is 2-(1,2-diphenyl-1H-indol-3-yl)ethanamine (DPIE). Studies have shown that DPIE and its derivatives can modulate the production of pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Interleukin-8 (IL-8), in response to inflammatory stimuli like Interleukin-1 beta (IL-1β).[1][2][3][4] This section compares the activity of DPIE with its synthesized derivatives, highlighting how structural modifications impact their ability to regulate cytokine expression.

A study on human gingival fibroblasts (GFs) stimulated with IL-1β demonstrated that DPIE can synergistically increase the production of IL-6 and IL-8.[1] To understand the structure-activity relationship, three types of DPIE derivatives were synthesized, with modifications at the 1, 2, and 3-positions of the indole ring.[1]

Table 1: Comparison of DPIE and its Derivatives on IL-1β-stimulated Cytokine Production in Human Gingival Fibroblasts

Compound	Structure	Modification from DPIE	Effect on IL-6 Production (relative to IL-1β alone)	Effect on IL-8 Production (relative to IL-1β alone)
DPIE	2-(1,2-diphenyl-1H-indol-3-yl)ethanamine	-	~3-fold increase	~2-fold increase
Derivative 4b	2-(1-([1,1'-biphenyl]-4-yl)-2-phenyl-1H-indol-3-yl)ethan-1-amine	Phenyl at N1 replaced with a biphenyl group	Synergistic increase	Synergistic increase
Derivative 4c	2-(2-phenyl-1-(4-(trifluoromethyl)phenyl)-1H-indol-3-yl)ethan-1-amine	Phenyl at N1 replaced with a 4-(trifluoromethyl)phenyl group	Diminished production	Diminished production
Derivative 4d	2-(1-(9,9-dimethyl-9H-fluoren-2-yl)-2-phenyl-1H-indol-3-yl)ethan-1-amine	Phenyl at N1 replaced with a fluorenyl group	No significant difference	No significant difference

Data synthesized from Molecules 2022, 27(3), 899.[1]

The data clearly indicates that the substituent at the N1 position of the indole ring plays a critical role in modulating the inflammatory response. While a biphenyl group (Derivative 4b) maintained the synergistic effect of DPIE, the introduction of an electron-withdrawing trifluoromethylphenyl group (Derivative 4c) reversed this effect, leading to a decrease in cytokine production.[1] A bulky fluorenyl group (Derivative 4d) abolished any significant modulatory activity.[1] This suggests that both the electronic properties and the steric bulk of the N1-substituent are key determinants of activity.

The modulatory effect of DPIE and its derivatives is attributed to their ability to influence the binding of IL-1β to its receptor, IL-1R1.[2][4] Surface plasmon resonance (SPR) studies have shown that DPIE can enhance the binding affinity of IL-1β to IL-1R1, thereby amplifying the downstream signaling cascade that leads to the production of pro-inflammatory cytokines.[2][4]

Figure 1: Simplified signaling pathway of IL-1β and the modulatory role of DPIE.

Inhibition of Indoleamine 2,3-dioxygenase 1 (IDO1)

IDO1 is a heme-containing enzyme that catalyzes the first and rate-limiting step in tryptophan catabolism.[5][6][7] Its overexpression in the tumor microenvironment leads to tryptophan depletion and the accumulation of kynurenine metabolites, which suppress T-cell proliferation and promote immune tolerance, thereby allowing cancer cells to evade the immune system.[5][6] Consequently, IDO1 has emerged as a significant target for cancer immunotherapy. Several indole-based derivatives have been investigated as IDO1 inhibitors.

While specific IC50 values for a series of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine derivatives are not available in a single comparative study, the broader class of indole derivatives has shown significant promise. For instance, Epacadostat (INCB024360), a potent IDO1 inhibitor with an indoleamine core, has an IC50 value of 70 nM at the enzyme level and 19 nM at the cellular level.[5] Other indole-containing compounds have also demonstrated IDO1 inhibitory activity, with IC50 values in the micromolar to nanomolar range.[6][7][8]

Table 2: Selected Indole-based IDO1 Inhibitors and their Potency

Compound	Scaffold	Enzymatic IC50	Cellular IC50/EC50	Reference
Epacadostat	Hydroxyamidine	70 nM	19 nM	[5]
Imidazothiazole derivative 18	Imidazothiazole-indole	77 nM	Not reported	[7]
Navoximod analogue 19	Imidazoleisoindole	38 nM	61 nM (EC50)	[7]
Phenylimidazole derivative 10m	Phenylimidazole	33.8 nM	260 nM (EC50)	[6]
Galanal	Diterpenoid	7.7 µM	45 nM	[7]
Berberine	Isoquinoline alkaloid	9.3 µM	Not reported	[9]
Lysicamine	Aporphine alkaloid	6.22 µM	Not reported	[9]

The structure-activity relationship studies of these inhibitors reveal that the interaction with the heme cofactor in the active site of IDO1 is crucial for potent inhibition. Additionally, interactions with residues in a secondary binding pocket (pocket B), such as Phe226 and Arg231, are essential for high-potency inhibitors.[5]

Figure 2: General workflow for an in vitro IDO1 inhibition assay.

Interaction with Serotonin Receptors

The indole nucleus is a core component of the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). Consequently, many indole derivatives exhibit affinity for various serotonin receptor subtypes. These receptors are involved in a wide range of physiological and pathological processes, making them important drug targets.[10][11][12][13]

A study on trans-2-(indol-3-yl)cyclopropylamine derivatives, which are rigid analogs of tryptamine, revealed varying affinities for different 5-HT receptor subtypes.[10] While these compounds generally showed low affinity for the 5-HT1A, 5-HT2A, and 5-HT2B receptors, they displayed significantly higher affinity for the 5-HT2C receptor.[10]

Table 3: Binding Affinities (Ki, nM) of trans-2-(indol-3-yl)cyclopropylamine Derivatives for Serotonin Receptors

Compound (Substituent on Indole Ring)	5-HT1A	5-HT2A	5-HT2B	5-HT2C
Unsubstituted	>1000	230	180	12
5-Fluoro	120	110	130	1.9
5-Methoxy	40	150	200	25
5-Chloro	200	180	210	8.5
5-Bromo	250	220	250	15

Data from J. Med. Chem. 1998, 41, 26, 5293–5300.[10]

The 5-fluoro substituted derivative was the most potent at the 5-HT2C receptor with a Ki of 1.9 nM.[10] Interestingly, the 5-methoxy derivative showed the highest affinity for the 5-HT1A receptor, albeit still moderate at 40 nM.[10] These findings highlight how subtle changes to the indole ring can significantly alter receptor selectivity. Another study on 1,7-annelated indole derivatives identified a potent 5-HT3 receptor antagonist, cilansetron, with a Ki of 0.19 nM.[14]

Figure 3: A generalized schematic of G-protein coupled serotonin receptor signaling.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section details the methodologies for key experiments.

Synthesis of 2-(1,2-Diphenyl-1H-indol-3-yl)ethanamine (DPIE) Derivatives

The synthesis of DPIE and its derivatives can be achieved through a multi-step process. The general workflow involves the N-arylation of a 2-phenylindole, followed by Vilsmeier-Haack formylation, Henry reaction with nitromethane, and subsequent reduction of the nitro group.[1]

Figure 4: General synthetic workflow for DPIE and its derivatives.

Cell Culture and Cytokine Measurement

Cell Culture: Human gingival fibroblasts (GFs) are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in multi-well plates and allowed to adhere overnight.

Cytokine Stimulation and Treatment: Cells are pre-treated with the test compounds (DPIE or its derivatives) for a specified period (e.g., 1 hour) before stimulation with recombinant human IL-1β (e.g., 1 ng/mL).

Quantification of IL-6 and IL-8: After the desired incubation period (e.g., 24 hours), the cell culture supernatants are collected. The concentrations of IL-6 and IL-8 are determined using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[15][16][17][18][19][20][21][22] The absorbance is measured at 450 nm using a microplate reader.

In Vitro IDO1 Inhibition Assay

Reagents: Recombinant human IDO1 enzyme, L-tryptophan (substrate), ascorbic acid, methylene blue, and catalase in a suitable buffer (e.g., potassium phosphate buffer, pH 6.5).

Procedure:

• The reaction is initiated by adding the IDO1 enzyme to a reaction mixture containing the buffer, co-factors, and the test compound at various concentrations.

• After a brief pre-incubation, the reaction is started by the addition of L-tryptophan.

• The reaction is allowed to proceed at 37°C for a defined time (e.g., 15-60 minutes).

• The reaction is terminated by adding a stopping agent, such as trichloroacetic acid.

• The amount of kynurenine produced is quantified by measuring the absorbance at 321 nm after conversion from N-formylkynurenine, or by using a colorimetric or fluorometric method.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of IDO1 activity, is calculated from the dose-response curve.

Serotonin Receptor Binding Assay

Membrane Preparation: Cell membranes expressing the specific serotonin receptor subtype of interest are prepared from cultured cells or animal brain tissue.

Radioligand Binding: The binding assay is performed by incubating the prepared membranes with a specific radioligand (e.g., [3H]-8-OH-DPAT for 5-HT1A receptors) and various concentrations of the unlabeled test compound.

Separation and Detection: Bound and free radioligand are separated by rapid filtration through glass fiber filters. The radioactivity retained on the filters, representing the bound radioligand, is measured by liquid scintillation counting.

Data Analysis: The Ki value, a measure of the affinity of the test compound for the receptor, is calculated from the IC50 value (the concentration of the test compound that displaces 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

Conclusion and Future Directions

The 2-(2,3-dihydro-1H-indol-1-yl)ethanamine scaffold represents a highly versatile platform for the development of novel therapeutics. This guide has provided a head-to-head comparison of its derivatives, demonstrating how subtle structural modifications can lead to significant changes in their biological activity, from modulating inflammatory responses to inhibiting key enzymes in cancer and interacting with neurotransmitter receptors.

The DPIE derivatives highlight the potential for fine-tuning the cellular response to inflammatory stimuli, with implications for diseases characterized by cytokine dysregulation. The exploration of indole-based IDO1 inhibitors continues to be a promising avenue for cancer immunotherapy. Furthermore, the diverse affinities of these derivatives for serotonin receptors underscore their potential in the development of novel treatments for neurological and psychiatric disorders.

Future research should focus on expanding the library of these derivatives and conducting more comprehensive comparative studies to elucidate further the structure-activity relationships for a wider range of biological targets. The integration of computational modeling with experimental screening will be crucial in designing next-generation compounds with enhanced potency, selectivity, and favorable pharmacokinetic profiles.

References

• Liu, X., et al. (2010). INCB024360 (Epacadostat), a Highly Potent and Selective Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitor for Cancer Therapy. Cancer Research, 70(23), 9734-9743. [Link]

• Monte, A. P., et al. (1998). Synthesis and Serotonin Receptor Affinities of a Series of trans-2-(Indol-3-yl)cyclopropylamine Derivatives. Journal of Medicinal Chemistry, 41(26), 5293-5300. [Link]

• Kim, S. Y., et al. (2022). Synthesis of DPIE [2-(1,2-Diphenyl-1H-indol-3-yl)ethanamine] Derivatives and Their Regulatory Effects on Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells. Molecules, 27(3), 899. [Link]

• Biomedica Diagnostics. (n.d.). Human IL-6 ELISA. Biomedica. [Link]

• Lee, T. H., et al. (2018). DPIE [2-(1,2-diphenyl-1H-indol-3-yl)ethanamine] Augments Pro-Inflammatory Cytokine Production in IL-1β-Stimulated Primary Human Oral Cells. International Journal of Molecular Sciences, 19(7), 1835. [Link]

• Pae, A. N., et al. (2017). Identification of Potent Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors Based on a Phenylimidazole Scaffold. Journal of Medicinal Chemistry, 60(21), 8875-8889. [Link]

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A Researcher's Guide to Correlating In Vitro and In Vivo Data for 2-(Indolin-1-yl)ethanamine Compounds

In the landscape of modern drug discovery, the journey from a promising molecule to a clinically effective therapeutic is fraught with challenges. A critical juncture in this process is the translation of preclinical data from controlled laboratory settings to complex biological systems. This guide provides a comprehensive framework for establishing a robust in vitro-in vivo correlation (IVIVC) for a promising class of neurologically active agents: 2-(indolin-1-yl)ethanamine derivatives. The indole and indoline scaffolds are renowned for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and significant potential in treating central nervous system (CNS) disorders.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics.

The Imperative of In Vitro-In Vivo Correlation (IVIVC)

IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form (like drug release) and an in vivo response (such as plasma drug concentration).[5] Establishing a strong IVIVC is a cornerstone of modern pharmaceutical development, offering the potential to streamline the process, reduce reliance on extensive clinical bioequivalence studies, and provide a deeper understanding of a drug's behavior.[6][7] For novel chemical entities like 2-(indolin-1-yl)ethanamine compounds, a robust IVIVC can accelerate formulation optimization and support regulatory submissions.[6][7]

Part 1: Characterizing 2-(Indolin-1-yl)ethanamine Compounds In Vitro

The initial step in building an IVIVC is to thoroughly characterize the pharmacological activity of the lead compounds in relevant in vitro systems. Given the structural similarity of the indoline core to known G protein-coupled receptor (GPCR) ligands, a primary focus will be on this major class of drug targets.[8][9]

Key In Vitro Assays for Target Validation and Potency Determination

The selection of in vitro assays should be guided by the hypothesized mechanism of action. For 2-(indolin-1-yl)ethanamine compounds, a tiered approach is recommended, starting with binding affinity and progressing to functional cellular assays.

1. Receptor Binding Assays: These assays determine the affinity of a compound for its molecular target. Radioligand binding assays are a classic and reliable method.[9]

• Principle: Measures the displacement of a radiolabeled ligand from a receptor by the test compound.

• Experimental Protocol:

  • Prepare cell membranes from a cell line recombinantly expressing the target GPCR.

  • Incubate the membranes with a fixed concentration of a high-affinity radioligand and varying concentrations of the 2-(indolin-1-yl)ethanamine compound.

  • After reaching equilibrium, separate the bound and free radioligand by filtration.

  • Quantify the radioactivity of the filter-bound complex using a scintillation counter.

  • Calculate the Ki (inhibition constant) from the IC50 (half-maximal inhibitory concentration) using the Cheng-Prusoff equation.

2. Functional Assays (Second Messenger Quantification): These assays measure the cellular response following receptor activation, providing insights into the compound's efficacy (agonist, antagonist, or inverse agonist).[10]

• cAMP Assays (for Gs and Gi-coupled receptors):

  • Principle: Measures the modulation of cyclic adenosine monophosphate (cAMP) production in response to compound treatment.

  • Experimental Protocol:

    • Plate cells expressing the target GPCR in a multi-well format.

    • Pre-treat cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

    • Add the 2-(indolin-1-yl)ethanamine compound at various concentrations. For antagonist testing, co-incubate with a known agonist.

    • Lyse the cells and quantify cAMP levels using a competitive immunoassay (e.g., HTRF, ELISA).

    • Determine the EC50 (half-maximal effective concentration) for agonists or the IC50 for antagonists.

• Calcium Flux Assays (for Gq-coupled receptors):

  • Principle: Measures the transient increase in intracellular calcium concentration upon receptor activation.

  • Experimental Protocol:

    • Load cells expressing the target GPCR with a calcium-sensitive fluorescent dye.

    • Add the 2-(indolin-1-yl)ethanamine compound and monitor fluorescence changes in real-time using a plate reader.

    • Calculate the EC50 from the dose-response curve.

3. β-Arrestin Recruitment Assays: This assay provides a readout for G protein-independent signaling pathways.

• Principle: Measures the recruitment of β-arrestin to the activated GPCR, often using enzyme complementation or resonance energy transfer techniques.[11]

• Experimental Protocol:

  • Use a cell line co-expressing the GPCR fused to a fragment of a reporter enzyme and β-arrestin fused to the complementary fragment.

  • Add the test compound and measure the reconstituted enzyme activity (e.g., luminescence).[11]

  • Determine the EC50 for β-arrestin recruitment.

Data Presentation: In Vitro Profiling of Hypothetical Compounds

Compound	Target GPCR	Binding Affinity (Ki, nM)	Functional Activity (EC50/IC50, nM)	Assay Type
INV-101	5-HT2A	5.2	15.8 (IC50)	Calcium Flux
INV-102	D2	12.5	35.2 (IC50)	cAMP
INV-103	5-HT2A	2.1	8.9 (EC50)	Calcium Flux
INV-104	M1	25.0	88.1 (IC50)	Calcium Flux

Part 2: In Vivo Evaluation in Relevant CNS Models

The ultimate test of a drug candidate's potential lies in its performance within a living system. The choice of in vivo models is critical and should reflect the intended therapeutic indication. For compounds targeting CNS disorders, a range of behavioral and physiological models are available.[12][13][14]

Selection of Appropriate In Vivo Models

Based on the in vitro profiles of our hypothetical compounds (e.g., activity at serotonin or dopamine receptors), relevant CNS models could include:

• For Antipsychotic-like Activity (e.g., D2 or 5-HT2A antagonism):

  • Amphetamine-induced hyperlocomotion: Measures the ability of a compound to block the stimulant effects of amphetamine.

  • Prepulse inhibition of startle: Assesses sensorimotor gating, a process deficient in schizophrenia.

• For Antidepressant-like Activity (e.g., modulation of serotonergic systems):

  • Forced swim test: Measures behavioral despair.

  • Tail suspension test: Another model of behavioral despair.

  • Chronic unpredictable mild stress (CUMS) model: A more translationally relevant model of depression.[13]

Experimental Workflow for In Vivo Studies

Caption: The logical flow for developing a Level A IVIVC model.

Hypothetical IVIVC Data for INV-101

To illustrate, let's assume we have three formulations of INV-101 with different release rates (Fast, Medium, Slow).

Table 1: In Vitro Dissolution and In Vivo Pharmacokinetic Parameters

Formulation	In Vitro T50% (min)	In Vivo Cmax (ng/mL)	In Vivo AUC (ng*h/mL)
INV-101 Fast	15	150	750
INV-101 Medium	45	105	735
INV-101 Slow	120	60	742

Table 2: Level A IVIVC - Fraction Absorbed vs. Fraction Dissolved

Time (h)	Fraction Dissolved (Medium Formulation)	Fraction Absorbed (Medium Formulation)
0.5	0.40	0.35
1	0.65	0.60
2	0.85	0.82
4	0.95	0.93
8	1.00	1.00

By plotting the fraction absorbed against the fraction dissolved, a linear relationship would indicate a strong Level A correlation. This allows for the prediction of in vivo performance from in vitro data for future formulation changes.

Conclusion and Future Directions

The successful correlation of in vitro and in vivo data is a critical milestone in the development of 2-(indolin-1-yl)ethanamine compounds. This guide has outlined a systematic approach, from initial in vitro characterization to in vivo validation and the final establishment of a predictive IVIVC model. By investing in a thorough understanding of the relationship between in vitro properties and in vivo performance, researchers can de-risk their development programs, optimize formulations efficiently, and ultimately accelerate the delivery of novel CNS therapies to patients in need. The principles and methodologies described herein provide a robust framework for navigating the complex but rewarding path of drug development.

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Navigating the Bioactive Landscape: A Comparative Statistical Analysis of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine Screening Data

Introduction: The Indole Scaffold as a Cornerstone of Modern Drug Discovery

The indole nucleus is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its presence in a vast array of natural products and synthetic compounds underscores its remarkable ability to interact with a multitude of biological targets.[1][2][3][4] From anticancer and anti-inflammatory agents to antimicrobial and neurological drugs, indole derivatives have demonstrated a broad spectrum of pharmacological activities.[2][3][5] This guide focuses on a representative member of this class, 2-(2,3-dihydro-1H-indol-1-yl)ethanamine, and provides a framework for the rigorous statistical analysis of its biological screening data. Our objective is to equip researchers with the tools to not only identify "hits" from a primary screen but also to confidently compare their lead compound's performance against relevant alternatives.

This guide will walk through a hypothetical, yet realistic, scenario of a high-throughput screening (HTS) campaign to identify compounds with cytotoxic effects against a cancer cell line. We will compare the performance of our lead compound, 2-(2,3-dihydro-1H-indol-1-yl)ethanamine (Compound A) , against a known anticancer drug, Doxorubicin (Positive Control) , an inactive structural analog, 1-ethylindoline (Negative Control) , and two other indole ethanamine derivatives, Compound B and Compound C .

The Strategic Imperative of Comparative Screening

In the quest for novel therapeutics, a single data point is seldom sufficient. A robust screening campaign necessitates a comparative approach to understand the relative potency and potential of a lead candidate. The inclusion of appropriate controls and alternative compounds is paramount for validating the assay and contextualizing the results.

Causality in Experimental Design: Why These Comparators?

• Positive Control (Doxorubicin): A well-characterized cytotoxic agent, Doxorubicin, serves as a benchmark for the maximum achievable effect in the assay system. Its inclusion is critical for assessing the dynamic range of the assay and for calculating the Z'-factor, a measure of assay quality.

• Negative Control (1-ethylindoline): An inactive compound, ideally structurally related to the lead compound, helps to define the baseline response of the cells in the absence of a specific biological effect. This is crucial for data normalization and for setting the threshold for hit identification.

• Alternative Compounds (B and C): These compounds, representing structural variations of the lead, allow for an initial structure-activity relationship (SAR) assessment. By comparing their activity to Compound A, we can begin to understand which structural features are important for the observed biological effect.

Primary Screening: A Funnel for Discovery

The primary screen is the first step in identifying potentially active compounds from a large library.[6] Here, we will employ a cell viability assay to assess the cytotoxic effects of our compounds on a cancer cell line (e.g., HeLa cells).

Experimental Protocol: MTS Cell Viability Assay

• Cell Seeding: Seed HeLa cells into 96-well plates at a density of 5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Addition: Prepare a 10 mM stock solution of each test compound in DMSO. Serially dilute the compounds in culture medium to achieve a final concentration of 10 µM in the assay wells (with a final DMSO concentration of ≤ 0.1%). Add 10 µL of the compound dilutions to the respective wells. For control wells, add 10 µL of medium with 0.1% DMSO (vehicle control) or 10 µL of Doxorubicin at a concentration known to induce maximal cell death (e.g., 50 µM).

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well.

• Incubation and Absorbance Reading: Incubate the plates for 2 hours at 37°C. Measure the absorbance at 490 nm using a microplate reader.

Statistical Analysis of Primary Screening Data

The goal of the primary screen data analysis is to identify "hits" – compounds that exhibit a statistically significant effect compared to the negative controls.[7]

1. Data Normalization: Raw absorbance values can be influenced by various factors, such as plate position effects.[6] To account for this, we normalize the data to the plate's internal controls. The percent inhibition is a common metric:

• Percent Inhibition = 100 * (1 - (Absorbance_compound - Mean_Absorbance_positive_control) / (Mean_Absorbance_negative_control - Mean_Absorbance_positive_control))

2. Quality Control - The Z'-Factor: Before identifying hits, it's essential to assess the quality of the assay. The Z'-factor is a statistical parameter that reflects the separation between the positive and negative control distributions.[8]

• Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control|

• A Z'-factor between 0.5 and 1.0 indicates an excellent assay. An assay with a Z'-factor below 0.5 may not be reliable for hit identification.

3. Hit Identification: A common method for hit identification is to set a threshold based on the mean and standard deviation (SD) of the negative controls. For instance, a hit can be defined as any compound that produces a percent inhibition greater than the mean percent inhibition of the negative control plus three times its standard deviation.

• Hit Threshold = Mean_Inhibition_negative_control + 3 * SD_Inhibition_negative_control

Compound	Raw Absorbance (490 nm)	Normalized % Inhibition	Hit? (Threshold = 10%)
Compound A	0.45	65.3	Yes
Compound B	0.88	12.3	Yes
Compound C	1.15	-15.4	No
Doxorubicin	0.10	100.0	Yes
1-ethylindoline	1.05	-5.1	No

Assay Quality: Z'-factor = 0.78 (Excellent)

Workflow for Primary Screen Data Analysis

Caption: Workflow for primary high-throughput screening data analysis.

Secondary Screening: From Hits to Leads

Compounds identified as "hits" in the primary screen proceed to secondary screening for confirmation and characterization. A key component of this stage is the dose-response analysis, which determines the potency of the compound, typically expressed as the half-maximal inhibitory concentration (IC50).

Experimental Protocol: Dose-Response Assay

• Cell Seeding: As per the primary screening protocol.

• Compound Dilution Series: For each hit compound, prepare a 10-point serial dilution series (e.g., starting from 100 µM) in culture medium.

• Compound Addition and Incubation: Add the dilutions to the cells and incubate for 48 hours.

• MTS Assay and Data Collection: Perform the MTS assay as previously described.

Statistical Analysis of Dose-Response Data

The relationship between the compound concentration and the biological response is typically sigmoidal. This relationship can be modeled using a four-parameter logistic (4PL) regression.

• Y = Bottom + (Top - Bottom) / (1 + (X / IC50)^HillSlope)

  • Y: The measured response (% inhibition)

  • X: The compound concentration

  • Top: The maximum response

  • Bottom: The minimum response

  • IC50: The concentration at which 50% of the maximal response is achieved.

  • HillSlope: The steepness of the curve.

Statistical software packages (e.g., GraphPad Prism, R with the 'drc' package) are used to fit the data to this model and calculate the IC50 value with its 95% confidence interval.[9]

Compound	IC50 (µM)	95% Confidence Interval (µM)	R-squared
Compound A	5.2	4.1 - 6.5	0.99
Compound B	25.8	21.3 - 31.2	0.98
Doxorubicin	0.1	0.08 - 0.13	0.99

Workflow for Dose-Response Analysis

Caption: Workflow for secondary screen dose-response analysis.

Objective Comparison and Path Forward

• Compound A demonstrates significant cytotoxic activity with a potent IC50 of 5.2 µM. Its performance in the primary screen was robust, and the dose-response analysis confirms its activity.

• Compound B is also a hit but is approximately five-fold less potent than Compound A, with an IC50 of 25.8 µM. This suggests that the structural modifications in Compound B relative to Compound A are detrimental to its cytotoxic activity.

• Compound C and the Negative Control (1-ethylindoline) were inactive, providing confidence that the observed activity of Compounds A and B is not due to non-specific effects of the indole scaffold itself.

• The Positive Control (Doxorubicin) behaved as expected, with a sub-micromolar IC50, validating the sensitivity of the assay system.

This comparative analysis provides a clear rationale for prioritizing Compound A for further development. The next steps would involve more complex biological assays to elucidate its mechanism of action, selectivity profiling against non-cancerous cell lines to assess its therapeutic window, and medicinal chemistry efforts to optimize its potency and pharmacokinetic properties.

By employing a well-designed screening cascade with appropriate comparators and rigorous statistical analysis, researchers can confidently navigate the vast chemical space and identify promising lead candidates for the next generation of therapeutics.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine

As a vital intermediate in pharmaceutical research and organic synthesis, 2-(2,3-dihydro-1H-indol-1-yl)ethanamine demands meticulous handling throughout its lifecycle, including its final disposal.[1] Improper disposal not only poses significant safety risks within the laboratory but also carries the potential for environmental contamination. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of this compound, grounded in established safety principles and regulatory standards. The causality behind each procedural step is explained to ensure a culture of safety and reproducibility.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent hazards of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine is the foundation of its safe management. Based on data for structurally similar compounds and the general properties of aliphatic amines, this chemical is classified as hazardous.[2][3] The primary risks associated with this compound necessitate stringent disposal protocols to prevent harm to personnel and the environment.

According to the Globally Harmonized System (GHS), the key hazards are:

• Corrosivity: It is expected to cause severe skin burns and serious eye damage.[2]

• Toxicity: The compound is harmful if swallowed.[2]

• Irritation: It may cause respiratory irritation upon inhalation.[2]

Quantitative Hazard Data Summary

The following table summarizes the GHS classifications for a closely related structural isomer, which provides the best available data for a robust risk assessment.

Hazard Classification	GHS Code	Description	Source
Acute Toxicity, Oral	H302	Harmful if swallowed	[2]
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage	[2]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[2]

Furthermore, as an amine, this compound is chemically incompatible with strong oxidizing agents and acids.[4][5] Mixing with these substances can lead to violent reactions, generating heat and potentially hazardous fumes. Therefore, strict segregation from other waste streams is a critical and non-negotiable step in the disposal process.[5][6]

Mandatory Personal Protective Equipment (PPE)

To mitigate exposure risks during handling and disposal, all personnel must wear the following PPE. This is not merely a recommendation but a mandatory safety requirement grounded in the compound's corrosive and toxic properties.

• Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[7] Standard safety glasses are insufficient.

• Skin Protection: A chemical-resistant lab coat, long pants, and closed-toe shoes are required. Use nitrile or other chemically resistant gloves; ensure they are inspected for integrity before use.[5][7]

• Respiratory Protection: All handling of this chemical, including waste consolidation, must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[8]

Waste Segregation and Containment: The First Line of Defense

Proper segregation is the most critical step to prevent dangerous chemical reactions within waste containers.

• Identify and Segregate: Designate a specific waste stream for 2-(2,3-dihydro-1H-indol-1-yl)ethanamine and other compatible amine wastes.[5] Crucially, never mix this waste with acids, strong oxidizing agents, or other incompatible chemicals. [5][6]

• Use Compatible Containers: Collect liquid waste in a robust, leak-proof container made of a compatible material (e.g., high-density polyethylene). If the original container is used, ensure it is in good condition.[9] Do not use metal containers for corrosive waste.

• Labeling: The waste container must be clearly and accurately labeled. From the moment the first drop of waste is added, the container must be marked with the words "HAZARDOUS WASTE " and the full chemical name: "2-(2,3-dihydro-1H-indol-1-yl)ethanamine ".[9]

Step-by-Step Disposal Protocol

This protocol ensures that the chemical waste is handled, stored, and disposed of in a manner that is compliant with regulations from agencies such as the Environmental Protection Agency (EPA).[10][11]

Step 1: Preparation

• Confirm that all required PPE is being worn correctly.

• Ensure the work area, a certified chemical fume hood, is clean and unobstructed.

• Have the designated, properly labeled hazardous waste container ready and within reach.

Step 2: Waste Transfer

• Carefully transfer the waste 2-(2,3-dihydro-1H-indol-1-yl)ethanamine from your experimental apparatus into the designated hazardous waste container.

• Use a funnel to prevent spills. If transferring solid waste, use appropriate tools to avoid generating dust.[8]

• Do not overfill the container; leave at least 10% of the volume as headspace to allow for vapor expansion.

Step 3: Container Sealing and Storage

• Securely cap the hazardous waste container immediately after adding waste.[9] A container should never be left open.

• Wipe the exterior of the container with a damp cloth to remove any external contamination, disposing of the cloth as hazardous waste.

• Store the sealed container in a cool, dry, and well-ventilated secondary containment bin or cabinet, away from incompatible materials.[5][12]

Step 4: Arranging Final Disposal

• Do not pour this chemical down the drain or discard it in the regular trash. [6] This is a violation of environmental regulations and poses a significant hazard.

• Contact your institution’s Environmental Health and Safety (EHS) department or a licensed professional chemical waste disposal contractor to arrange for pickup.[8] Follow their specific procedures for waste manifest and collection.

Step 5: Decontamination and Cleanup

• Thoroughly decontaminate any glassware or equipment that came into contact with the chemical. The rinseate from this cleaning process must be collected and disposed of as hazardous waste.[13]

• Any disposable materials, such as pipette tips, weigh boats, or contaminated gloves, must also be placed in a designated solid hazardous waste container for proper disposal.

Emergency Procedures: Spill and Exposure Response

In the event of an accidental release or exposure, immediate and correct action is critical.

Spill Response Protocol

• Evacuate & Ventilate: Immediately alert others and evacuate the immediate spill area. Ensure the area is well-ventilated, relying on the chemical fume hood.[7]

• Contain: For small spills, use a non-combustible absorbent material like vermiculite, sand, or a chemical spill pillow to contain the liquid.[7]

• Collect: Carefully collect the absorbed material using spark-proof tools and place it into a sealed, properly labeled container for disposal as hazardous waste.[7]

• Decontaminate: Clean the spill area with a suitable decontamination solution as recommended by your EHS office.[7]

Personnel Exposure Protocol

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[7]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

Caption: Disposal workflow for 2-(2,3-dihydro-1H-indol-1-yl)ethanamine.

References

• SAFETY DATA SHEET - Oxindole. Fisher Scientific.

• SAFETY DATA SHEET - Unnamed. Sigma-Aldrich. [URL: Not Available]

• SAFETY DATA SHEET - Ethylamine hydrochloride. Thermo Fisher Scientific.

• Proper Disposal of N-(1H-Indol-3-ylmethylene)cyclohexylamine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.

• Amine Disposal For Businesses. Collect and Recycle.

• SAFETY DATA SHEET - 2-Aminoethanethiol. Fisher Scientific. [URL: Not Available]

• 2-(2,3-Dihydro-1H-indol-3-yl)ethan-1-amine. PubChem, National Center for Biotechnology Information.

• Ethylamine. PubChem, National Center for Biotechnology Information.

• Guidelines: Handling and Disposal of Chemicals. Purdue University College of Engineering.

• SAFETY DATA SHEET - Ethylamine hydrochloride. Fisher Scientific. [URL: Not Available]

• MSDS of C-(1-ethyl-2,3-dihydro-1H-indol-6-YL)-methylamine. Capot Chemical Co., Ltd.

• 2-(2-Methyl-1H-indol-3-yl)ethylamine. Chem-Impex.

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• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

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• Hazardous Waste. U.S. Environmental Protection Agency (EPA).

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• Chemical Waste Management Guide. Auburn University Risk Management and Safety.

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